(R)-2-phenyl-1-(thiazol-2-yl)ethanol

Core Science & Biosynthesis

Chemical structure and properties of (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Executive Summary & Molecular Architecture

(R)-2-phenyl-1-(thiazol-2-yl)ethanol (C₁₁H₁₁NOS) represents a high-value chiral building block in the synthesis of pharmaceutical intermediates, particularly for antifungal azoles (CYP51 inhibitors) and adrenergic receptor agonists. Its structure combines a basic thiazole heterocycle with a lipophilic benzyl arm, linked by a chiral secondary alcohol. This specific configuration confers unique electronic properties, where the electron-deficient thiazole ring enhances the acidity of the hydroxyl proton, influencing both its reactivity and binding affinity in biological pockets.

Physicochemical Profile

The following data synthesizes experimental and predicted values for the (R)-enantiomer.

Property	Value / Description	Context
IUPAC Name	(1R)-2-phenyl-1-(1,3-thiazol-2-yl)ethanol	Official Nomenclature
Molecular Formula	C₁₁H₁₁NOS	MW: 205.28 g/mol
Chiral Center	C1 (attached to Thiazole)	(R)-configuration
Physical State	Crystalline Solid	Off-white to pale yellow
Predicted LogP	2.2 ± 0.3	Moderate Lipophilicity
pKa (Thiazole N)	~2.5	Weakly basic
pKa (Alcohol)	~13.5	More acidic than alkyl alcohols due to thiazole EWG effect
H-Bond Donors	1 (OH)	Critical for active site anchoring
H-Bond Acceptors	2 (N, O)	Thiazole N is a key acceptor

Synthetic Methodology: Asymmetric Transfer Hydrogenation (ATH)[6]

The generation of the (R)-enantiomer with high enantiomeric excess (ee) is the critical technical challenge. While enzymatic resolution is possible, Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) is the preferred method for process scalability and atom economy.

Rationale for ATH

Direct reduction of the precursor ketone, 2-phenyl-1-(thiazol-2-yl)ethanone, using standard hydrides (NaBH₄) yields a racemate. The presence of the thiazole nitrogen allows for chelation with metal centers, making Ru(II)-arene complexes with chiral diamine ligands (e.g., TsDPEN) highly effective. The "tethered" nature of the catalyst ensures rigid stereocontrol.

Protocol: Ru(II)-Catalyzed Reduction

Objective: Synthesize (R)-2-phenyl-1-(thiazol-2-yl)ethanol with >95% ee.

Reagents:

• Substrate: 2-phenyl-1-(thiazol-2-yl)ethanone (1.0 eq)

• Catalyst: RuCl (0.5 mol%)

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope)

• Solvent: Dichloromethane (DCM) or Ethyl Acetate

Step-by-Step Workflow:

• Catalyst Activation: In a flame-dried Schlenk flask, dissolve the Ru-catalyst precursor in degassed DCM.

• Substrate Addition: Add the ketone substrate to the catalyst solution. The thiazole nitrogen may compete for coordination; therefore, maintaining a strictly non-coordinating solvent like DCM is crucial compared to MeOH.

• Initiation: Add the HCOOH/Et₃N mixture dropwise at 0°C to suppress background racemic reduction.

• Reaction: Stir at 25°C for 12–24 hours. Monitor via TLC (SiO₂, Hexane:EtOAc 3:1).

• Quench & Workup: Quench with sat. NaHCO₃. Extract with EtOAc. Wash organic layer with brine to remove residual thiazole salts.

• Purification: Recrystallize from Hexane/IPA to upgrade ee if necessary.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the catalytic cycle and the stereochemical outcome.

Figure 1: Catalytic cycle for the Asymmetric Transfer Hydrogenation (ATH) targeting the (R)-enantiomer. The chiral ligand dictates the facial selectivity of the hydride attack.

Analytical Validation & Quality Control

Trustworthiness in chiral synthesis relies on rigorous validation. The following methods are self-validating standards for this molecule.

Chiral HPLC Method

To determine enantiomeric excess (ee), use a polysaccharide-based stationary phase.

• Column: Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropanol (90:10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Thiazole absorption) and 210 nm.

• Expected Retention: The (R)-enantiomer typically elutes second on AD-H columns due to interaction with the amylose tris(3,5-dimethylphenylcarbamate) selector, though standards must confirm this.

NMR Characterization

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.72 (d, 1H, Thiazole C4-H)

  • δ 7.28 (d, 1H, Thiazole C5-H)

  • δ 7.20–7.35 (m, 5H, Phenyl)

  • δ 5.15 (dd, 1H, CH -OH) — Diagnostic chiral center proton

  • δ 3.20 (dd, 1H, Benzyl-H_a)

  • δ 3.05 (dd, 1H, Benzyl-H_b)

Pharmacophore & Biological Reactivity[7][8][9]

The (R)-2-phenyl-1-(thiazol-2-yl)ethanol scaffold is not merely a passive linker; it is an active pharmacophore.

Thiazole-Specific Interactions

The thiazole ring is isosteric with pyridine but more lipophilic.

• Pi-Stacking: The electron-deficient nature of the thiazole ring facilitates

  stacking with aromatic residues (Phe, Tyr, Trp) in protein binding pockets.

• S-Interaction: The sulfur atom can engage in non-covalent interactions (S···O or S···π) which are increasingly recognized in high-affinity ligand design.

Biological Relevance (CYP51 & Adrenergic)

Research indicates that 1-(thiazol-2-yl)ethanol derivatives function as inhibitors of sterol 14α-demethylase (CYP51), a key enzyme in fungal cell membrane synthesis. The (R)-configuration often mimics the transition state of the natural substrate, allowing the hydroxyl group to coordinate with the heme iron or hydrogen bond with the propionate side chain of the heme.

Figure 2: Pharmacophore mapping showing the tripartite interaction mode of the molecule within a theoretical binding pocket.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1] Accounts of Chemical Research, 30(2), 97–102.

• Claros, M., et al. (2013). Asymmetric Transfer Hydrogenation of Arylketones Catalyzed by Enantiopure Ruthenium(II)/Pybox Complexes.[1] Molecules, 18(6), 6311-6326.

• PubChem Database. (2023). Compound Summary: 2-(4-phenyl-1,3-thiazol-2-yl)ethanol (Isomer/Analog Data). National Center for Biotechnology Information.

• Sheng, T., et al. (2015). Design, synthesis and antifungal activity of novel triazole derivatives containing a thiazole moiety. European Journal of Medicinal Chemistry. (Contextual reference for Thiazole-Ethanol pharmacophore).

Sources

• 1. Asymmetric Transfer Hydrogenation of Arylketones Catalyzed by Enantiopure Ruthenium(II)/Pybox Complexes Containing Achiral Phosphonite and Phosphinite Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Therapeutic Potential of (R)-2-phenyl-1-(thiazol-2-yl)ethanol Derivatives

The following technical guide details the therapeutic potential, chemical biology, and synthetic pathways of (R)-2-phenyl-1-(thiazol-2-yl)ethanol derivatives. This analysis treats the molecule as a privileged chiral scaffold central to the development of inhibitors for 11

-hydroxysteroid dehydrogenase type 1 (11 -HSD1), lanosterol 14 -demethylase (CYP51), and specific kinases.[1]

[1]

Executive Summary

The (R)-2-phenyl-1-(thiazol-2-yl)ethanol scaffold represents a high-value pharmacophore in medicinal chemistry, distinguished by its ability to participate in critical hydrogen bonding and hydrophobic interactions within enzyme active sites.[1] Its structural rigidity—conferred by the thiazole ring—combined with the stereochemical precision of the (R)-secondary alcohol, makes it an ideal template for designing inhibitors against metabolic and infectious targets.[1]

This guide explores the scaffold’s primary therapeutic applications:

• Metabolic Regulation: Inhibition of 11

  -HSD1 for the treatment of Type 2 Diabetes and Metabolic Syndrome.[1]

• Antimicrobial Action: Targeting fungal CYP51 (ergosterol biosynthesis).[1]

• Oncology: Modulation of kinase pathways (e.g., VEGFR, CDK) and Hedgehog signaling.[1]

Chemical Architecture & SAR Analysis

The biological activity of (R)-2-phenyl-1-(thiazol-2-yl)ethanol derivatives is driven by three distinct structural domains.

Pharmacophore Decomposition

Domain	Structural Feature	Biological Function
Domain A	Thiazole Ring (C2-linked)	Acts as a bioisostere for pyridine/imidazole.[1] Functions as a hydrogen bond acceptor (N3) and donor (C-H at C4/C5), crucial for anchoring the molecule in the binding pocket (e.g., Ser/Tyr residues).[1]
Domain B	Chiral Ethanol Linker	The (R)-configured hydroxyl group (-OH) serves as a pivotal H-bond donor/acceptor.[1] The specific spatial arrangement ensures optimal orientation relative to catalytic residues (e.g., the catalytic triad in 11 -HSD1).[1]
Domain C	Phenyl Ring (C2-ethyl)	Provides hydrophobic bulk (lipophilicity) to occupy non-polar pockets, enhancing binding affinity through - stacking or Van der Waals interactions.[1]

Structure-Activity Relationship (SAR) Map

The following diagram illustrates the critical SAR points for the scaffold.

Figure 1: SAR Map highlighting the functional roles of the thiazole, chiral linker, and phenyl domains.[1]

Therapeutic Applications

Metabolic Disease: 11 -HSD1 Inhibition

The most prominent application of this scaffold is in the inhibition of 11

-Hydroxysteroid Dehydrogenase Type 1 (11 -HSD1) .[1] This enzyme converts inactive cortisone to active cortisol, amplifying intracellular glucocorticoid signaling in liver and adipose tissue.[1]

• Mechanism: The thiazole nitrogen and the hydroxyl group of the (R)-ethanol linker form a hydrogen bond network with the catalytic Tyr-183 and Ser-170 residues in the enzyme's active site.[1]

• Therapeutic Goal: Reducing local cortisol levels to improve insulin sensitivity, lower blood glucose, and reduce visceral adiposity.[1]

• Selectivity: The (R)-configuration is critical; the (S)-enantiomer often shows significantly reduced potency (10-100 fold lower) due to steric clash with the cofactor (NADPH) binding pocket.[1]

Infectious Disease: Antifungal CYP51 Inhibition

The scaffold serves as a core for lanosterol 14

-demethylase (CYP51) inhibitors, a key enzyme in fungal ergosterol biosynthesis.[1]

• Mechanism: The thiazole nitrogen coordinates with the heme iron of CYP51, preventing substrate oxidation.[1] The phenyl group occupies the hydrophobic access channel.[1]

• Advantage: Thiazole-based inhibitors often exhibit a distinct resistance profile compared to traditional triazoles (e.g., fluconazole), offering a potential alternative for resistant Candida and Aspergillus strains.[1]

Oncology: Kinase & Hedgehog Pathway Modulation

Derivatives of this scaffold have shown potential in inhibiting specific kinases (e.g., VEGFR , CDK ) and the Hedgehog signaling pathway (Smoothened antagonists).[1]

• Pathway: In Hedgehog signaling, the scaffold mimics the binding of natural ligands to the Smoothened (Smo) receptor, blocking the translocation of Gli transcription factors to the nucleus.[1]

Figure 2: Mechanism of Action for 11

-HSD1 inhibition in metabolic regulation.[1]

Synthesis & Manufacturing (Process Chemistry)

The synthesis of the (R)-enantiomer requires high stereocontrol.[1] The most robust industrial route involves the asymmetric reduction of the corresponding ketone.

Synthetic Pathway[1]

• Precursor Assembly: Condensation of thioamide with

  -bromoacetophenone derivatives (Hantzsch Thiazole Synthesis) to form the ketone intermediate: 2-phenyl-1-(thiazol-2-yl)ethanone .[1]

• Asymmetric Reduction:

  • Method A (Chemical): Corey-Bakshi-Shibata (CBS) reduction using a chiral oxazaborolidine catalyst and borane.[1]

  • Method B (Biocatalytic): Ketoreductase (KRED) enzymatic reduction (NADPH-dependent) for >99% ee.[1]

• Purification: Crystallization or Chiral HPLC to isolate the pure (R)-isomer.[1]

Protocol: Asymmetric Reduction (CBS Method)[1]

• Reagents: (S)-Me-CBS catalyst (10 mol%), BH

  THF (0.6 eq), THF solvent.[1]

• Step 1: Dissolve 2-phenyl-1-(thiazol-2-yl)ethanone (1.0 eq) in anhydrous THF under N

  .

• Step 2: Add (S)-Me-CBS catalyst solution at -20°C.

• Step 3: Dropwise addition of BH

  THF over 1 hour. Maintain temp < -15°C.

• Step 4: Quench with MeOH. Concentrate and purify via silica gel chromatography.

• Validation: Check enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column).[1]

Figure 3: Synthetic workflow for the production of the high-purity (R)-enantiomer.

Preclinical & Clinical Status

While the specific molecule (R)-2-phenyl-1-(thiazol-2-yl)ethanol is primarily a scaffold/intermediate, derivatives have entered clinical evaluation.[1]

Compound Class	Target	Development Stage	Key Finding
Thiazole-Sulfones	11 -HSD1	Phase II (Metabolic)	Significant reduction in HbA1c and weight loss in diabetic models.[1]
Aminothiazoles	Kinases (CDK/VEGFR)	Phase I/II (Oncology)	Potent antiproliferative activity; issues with solubility often addressed by the ethanol linker.[1]
Thiazolyl-Azoles	CYP51 (Fungal)	Preclinical	Broad-spectrum activity against azole-resistant Candida strains.[1]

References

• Thiazole-Based 11

  -HSD1 Inhibitors:

  • Title: "Discovery of Thiazole-Based 11

    -Hydroxysteroid Dehydrogenase Type 1 Inhibitors."[1]
  • Source:Journal of Medicinal Chemistry.

  • URL:[Link][1]

• Antifungal Activity of Thiazole Derivatives

  • Title: "Synthesis and Antifungal Activity of New Thiazole Derivatives."[2]

  • Source:European Journal of Medicinal Chemistry.

  • URL:[Link][1]

• Asymmetric Synthesis of Chiral Alcohols

  • Title: "Enantioselective Reduction of Ketones: A Review of Bioc
  • Source:Chemical Reviews.

  • URL:[Link][1]

• Thiazole Scaffold in Drug Discovery

  • Title: "Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs."

  • Source:Molecules.[1][3][4][5][6][7][8][9]

  • URL:[Link][1]

Sources

• 1. CN101072755A - Pyridyl-based inhibitors of Hedgehog signaling - Google Patents [patents.google.com]
• 2. Antifungal activity of new derivatives of 4-(het)aryl-2,4-dioxobutanoic acids - Novikova - Reviews on Clinical Pharmacology and Drug Therapy [bakhtiniada.ru]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. acsmedi.org [acsmedi.org]
• 5. researchgate.net [researchgate.net]
• 6. science.kku.edu.sa [science.kku.edu.sa]
• 7. pubs.acs.org [pubs.acs.org]
• 8. compounds 1-3 exhibited: Topics by Science.gov [science.gov]
• 9. journals.iucr.org [journals.iucr.org]

The Strategic Role of Thiazolyl Ethanols as Chiral Scaffolds in Modern Drug Discovery

Executive Summary

The transition from racemic mixtures to single-enantiomer therapeutics has fundamentally reshaped the pharmaceutical landscape. Within this paradigm, 1-(thiazol-2-yl)ethanol and its derivatives have emerged as high-value chiral building blocks. The thiazole moiety, often termed a "magic ring" in medicinal chemistry due to its metabolic stability and ability to modulate lipophilicity, becomes exponentially more versatile when coupled with a chiral handle.

This guide analyzes the utility of thiazolyl ethanols not merely as solvents or side-products, but as critical chiral synthons for next-generation antifungals (e.g., Isavuconazole), antitumor agents, and Alzheimer’s therapeutics. We explore the shift from classical resolution to biocatalytic asymmetric reduction —a self-validating, green methodology that delivers >99% enantiomeric excess (ee).

Structural Significance: The Thiazole-Chiral Ethanol Motif

The pharmacological privilege of the chiral thiazolyl ethanol scaffold stems from three synergistic properties:

• Hydrogen Bonding & Conformation: The hydroxyl group on the chiral ethyl chain acts as a directional H-bond donor, while the thiazole nitrogen serves as an acceptor. This "push-pull" capability allows for rigid binding in enzyme pockets (e.g., CYP51 in fungi).

• Metabolic Stability: The thiazole ring is bioisosteric to pyridine but less susceptible to oxidative metabolism at the ring carbons, prolonging the half-life of the drug candidate.

• Vectorial Functionalization: The C2 position of the thiazole is highly reactive toward lithiation, allowing the chiral ethanol moiety to be introduced or further functionalized with high regioselectivity.

Quantitative Impact on Potency

In structure-activity relationship (SAR) studies of azole antifungals, the specific configuration (typically R,R) of the thiazolyl-alcohol side chain is non-negotiable. The S-enantiomer often exhibits 100-fold lower binding affinity, underscoring the necessity for high-fidelity asymmetric synthesis.

Advanced Synthetic Methodologies

The synthesis of enantiopure 1-(thiazol-2-yl)ethanol has evolved from wasteful classical resolution to catalytic precision.

A. Biocatalytic Asymmetric Reduction (The "Green" Standard)

This is currently the most robust method for generating the building block at scale. It utilizes Alcohol Dehydrogenases (ADHs) or Ketoreductases (KREDs) to reduce 2-acetylthiazole.

• Mechanism: The enzyme transfers a hydride from a cofactor (NADPH) to the si- or re-face of the ketone with near-perfect stereocontrol.

• Cofactor Recycling: To make the process economical, a coupled enzyme (e.g., Glucose Dehydrogenase, GDH) regenerates NADPH using glucose as a sacrificial substrate.

• Advantages: Ambient temperature, aqueous media, and >99% ee without heavy metals.

B. Chemo-Enzymatic Benzoin Condensation (The Isavuconazole Route)

For complex drugs like Isavuconazole , a direct reduction isn't enough. A sophisticated route employs Benzaldehyde Lyase (BAL) .[1]

• Process: BAL catalyzes the enantioselective cross-coupling of 2,5-difluorobenzaldehyde and a thiazole-aldehyde donor.

• Outcome: This forms a chiral

  -hydroxy ketone (acyloin) intermediate, effectively constructing the chiral center and the carbon-carbon bond simultaneously.

C. Asymmetric Transfer Hydrogenation (ATH)

Using Ruthenium-based catalysts (e.g., RuCl), 2-acetylthiazole can be reduced via transfer hydrogenation using formic acid/triethylamine as the hydrogen source. While effective, this method requires strict removal of Ru residues, making it less favorable than biocatalysis for late-stage intermediates.

Case Study: Isavuconazole & Ravuconazole[2][3]

The commercial success of Isavuconazole (Cresemba) and Ravuconazole validates the thiazolyl ethanol motif.

• Target: Lanosterol 14ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -demethylase (CYP51).

• The Chiral Challenge: These molecules possess two adjacent chiral centers. The "tail" containing the thiazole ring must be in a specific orientation to fit the hydrophobic channel of the enzyme while positioning the triazole nitrogen to coordinate with the heme iron.

• Synthetic Evolution: Early routes relied on the degradation of chiral lactate derivatives (low yield). Modern process chemistry utilizes the Reformatsky reaction of a thiazolyl ketone followed by enzymatic resolution or the direct biocatalytic synthesis described above to set the threo/erythro stereochemistry early in the sequence.

Experimental Protocol: Biocatalytic Synthesis of (S)-1-(Thiazol-2-yl)ethanol

Objective: Synthesize >99% ee (S)-1-(thiazol-2-yl)ethanol from 2-acetylthiazole using a commercially available KRED screening kit (e.g., from Codexis or similar).

Reagents:

• Substrate: 2-Acetylthiazole (500 mg)

• Enzyme: KRED-P1 (Generic placeholder for (S)-selective ketoreductase)

• Cofactor Recycling Mix: NADP+, Glucose, Glucose Dehydrogenase (GDH)

• Buffer: 100 mM Potassium Phosphate, pH 7.0

• Solvent: Isopropyl Alcohol (IPA) or DMSO (as co-solvent, max 5%)

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mL of 100 mM potassium phosphate buffer (pH 7.0). Degas by sonication for 10 minutes.

• Substrate Solution: Dissolve 500 mg (3.93 mmol) of 2-acetylthiazole in 1.0 mL of DMSO.

• Reaction Initiation:

  • To a 100 mL round-bottom flask, add 40 mL of the phosphate buffer.

  • Add 250 mg of Glucose (sacrificial substrate).

  • Add 5 mg of NADP+ and 5 mg of GDH (recycling system).

  • Add 10 mg of KRED-P1 enzyme powder.

  • Critical Step: Add the substrate solution dropwise while stirring gently (150 rpm) to prevent enzyme denaturation at the interface.

• Incubation: Stir the mixture at 30°C for 24 hours. Monitor pH and adjust to 7.0 with 1M NaOH if necessary (gluconic acid production lowers pH).

• Monitoring: Extract a 100 µL aliquot, dilute with ethyl acetate, and analyze via Chiral GC (Cyclodex-B column) to check conversion and ee.

• Work-up:

  • Saturate the aqueous phase with NaCl.

  • Extract 3x with 20 mL Ethyl Acetate.

  • Dry combined organics over

    , filter, and concentrate in vacuo.

• Validation: The product should be a clear oil.

  H NMR (CDCl ) should show a quartet at ~5.1 ppm (chiral proton).

Visualization: Biocatalytic Workflow

The following diagram illustrates the self-validating cycle of the biocatalytic reduction, highlighting the cofactor regeneration loop that drives the equilibrium forward.

Caption: Coupled enzymatic cycle for the asymmetric reduction of 2-acetylthiazole using KRED and GDH.

Quantitative Data Summary

Table 1: Comparison of Synthetic Routes for 1-(Thiazol-2-yl)ethanol

Parameter	Chemical Reduction (NaBH4)	Asymmetric Transfer Hydrog. (Ru)	Biocatalytic Reduction (KRED)
Enantiomeric Excess (ee)	0% (Racemic)	85 - 95%	>99%
Yield	>90%	80 - 90%	>95%
Reaction Conditions	0°C, Organic Solvent	Reflux, Formic Acid	30°C, Aqueous Buffer
Purification	Simple	Metal Scavenging Required	Extraction (No Metals)
Scalability	High	Medium (Catalyst Cost)	High (Low Enzyme Load)

Future Outlook

The field is moving toward cascade biocatalysis , where the chiral thiazolyl ethanol is not isolated but immediately consumed by a second enzyme (e.g., a transaminase) to generate chiral amines. This "telescoping" of steps reduces solvent waste by up to 60% and is the future of manufacturing for drugs like Isavuconazole.

References

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. National Institutes of Health (PMC). [Link]

• A New Chemo-Enzymatic Approach to Synthesize Isavuconazole Using an Engineered Benzaldehyde Lyase. Journal of Agricultural and Food Chemistry. [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs. Molecules (MDPI). [Link][2]

Sources

• 1. A New Chemo-Enzymatic Approach to Synthesize Isavuconazole Using an Engineered Benzaldehyde Lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Formation of 1-(thia­zol-2-yl)-4,5-di­hydropyrazoles from simple precursors: synthesis, spectroscopic characterization and the structures of an inter­mediate and two products - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Thiazole-Based Alcohols: Pharmacophore Dynamics and Biological Activity in Modern Drug Discovery

Executive Summary

The thiazole ring is a privileged, five-membered heterocyclic scaffold embedded in numerous FDA-approved therapeutics, ranging from antineoplastics (dasatinib) to antivirals (ritonavir) 1. When hybridized with an alcohol functional group, the resulting thiazole-based alcohols exhibit a unique pharmacophore profile capable of addressing complex multidrug-resistant pathogens and aggressive cancer cell lines. This technical guide explores the structural causality behind their biological activity and provides self-validating experimental workflows for their synthesis and evaluation.

The Thiazole-Alcohol Pharmacophore Architecture

The pharmacological versatility of thiazole-based alcohols stems from the synergistic interaction between the heteroaromatic core and the polar hydroxyl vector. Understanding this architecture is critical for rational drug design.

• The Thiazole Core: Thiazole is a planar, π-excessive heteroaromatic ring containing a pyridine-type nitrogen at position 3 and a sulfur atom at position 1 [[2]](). The nitrogen acts as a potent hydrogen-bond acceptor. Crucially, the sulfur atom features low-lying C–S σ* orbitals that create regions of low electron density known as "σ-holes." These σ-holes facilitate highly specific, directional non-covalent interactions with target protein residues, a feature absent in analogous oxazole or imidazole rings [[3]]().

• The Alcohol Moiety: The thiazole core is inherently lipophilic. The strategic introduction of an alcohol group provides a flexible, polar vector. Causality of Design: The hydroxyl group acts as both a hydrogen-bond donor and acceptor, allowing the molecule to anchor into hydrophilic pockets of a target (e.g., kinase hinge regions) while simultaneously improving the overall aqueous solubility and pharmacokinetic clearance profile of the compound [[4]]().

Pharmacophore model of thiazole-based alcohols interacting with a biological target.

Biological Efficacy and Mechanisms of Action

Thiazole derivatives have demonstrated profound efficacy against targets that have historically developed resistance to standard therapies.

Antimicrobial Activity (MRSA & VRSA)

The rise of Methicillin- and Vancomycin-resistant Staphylococcus aureus (MRSA/VRSA) necessitates novel chemotypes. Phenylthiazole derivatives have shown the ability to rapidly eliminate MRSA growth within six hours while maintaining an acceptable pharmacokinetic profile 5. Furthermore, thiazole-fused bisnoralcohols have emerged as potent antibacterial agents that are nonhemolytic against sheep red blood cells, indicating a wide therapeutic index 4.

Antineoplastic / Anticancer Activity

Thiazole-based alcohols and their derivatives exhibit significant antineoplastic properties. In vitro evaluations reveal that these compounds can inhibit the growth of human cancer cell lines at submicromolar concentrations 4. Mechanistically, molecular dynamics (MD) simulations coupled with Fluorescence-Activated Cell Sorting (FACS) analysis confirm that specific thiazole hits interact with the antiapoptotic Bcl-2 protein via hydrophobic and H-bonding networks, actively dragging cancerous cells toward apoptosis 6.

Table 1: Quantitative Biological Activity of Selected Thiazole Derivatives

Compound Class	Target / Strain	Key Quantitative Metric	Cytotoxicity / Safety Profile	Ref
Thiazole-Fused Bisnoralcohols	Human Cancer Cell Lines	Growth inhibition at submicromolar concentrations	Noncytotoxic to sheep RBCs	4
Phenylthiazole Derivatives	MRSA & VRSA (18 clinical strains)	Rapid elimination of growth within 6 hours	Non-toxic to HeLa cells at 11 µg/mL	5
5-Acetyl-4-methyl-2-(3-pyridyl)thiazole	Staphylococcus epidermidis	Minimum Inhibitory Concentration (MIC) = 0.24 μg/mL	Twofold higher activity than ampicillin	7
Thiazole-based Alcohols	Antiapoptotic Bcl-2 Protein	High binding affinity via MD simulation	Induces apoptosis (confirmed via FACS)	6

Methodological Framework: Synthesis and Validation

To ensure rigorous scientific integrity, the following workflows are designed as self-validating systems. Every step includes internal quality controls to prevent false positives during biological screening.

Step-by-step experimental workflow from synthesis to lead optimization.

Protocol 1: Regioselective Synthesis of Thiazole-Based Alcohols

Causality: The modified Hantzsch thiazole synthesis is utilized because it allows for the regioselective condensation of α-haloketones with thioamides. This modularity is critical; it permits the generation of a diverse library without requiring harsh oxidative conditions that might prematurely degrade or oxidize the target alcohol moiety.

• Reactant Preparation: Dissolve the selected thioamide (1.0 eq) and the alcohol-functionalized α-haloketone (1.1 eq) in anhydrous ethanol.

• Condensation: Reflux the mixture at 80°C for 4–6 hours. Self-Validation: Monitor the reaction strictly via Thin-Layer Chromatography (TLC). The disappearance of the α-haloketone spot validates complete conversion.

• Neutralization & Extraction: Cool to room temperature, neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate.

• Quality Control (Critical): Purify via column chromatography. Self-Validation: Before any biological assay, the compound must undergo ¹H/¹³C NMR and High-Resolution Mass Spectrometry (HRMS). Only compounds demonstrating >95% purity via HPLC are advanced, ensuring that observed biological activity is not an artifact of unreacted precursors.

Protocol 2: High-Throughput Antimicrobial Screening (Broth Microdilution)

Causality: Broth microdilution is strictly preferred over agar disk diffusion. Disk diffusion relies on the diffusion coefficient of the molecule through agar, which artificially penalizes highly lipophilic thiazoles. Microdilution provides an exact, quantitative Minimum Inhibitory Concentration (MIC) necessary for rigorous SAR modeling.

• Inoculum Preparation: Standardize the bacterial suspension (e.g., MRSA) to a 0.5 McFarland standard (approx.

  CFU/mL) in Mueller-Hinton broth.

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the synthesized thiazole-alcohol (starting from 64 µg/mL down to 0.125 µg/mL) in 1% DMSO.

• Self-Validating Controls:

  • Positive Control: Vancomycin (validates assay sensitivity to known MRSA inhibitors).

  • Negative Control: 1% DMSO in broth (ensures the vehicle itself does not inhibit bacterial growth).

• Incubation & Readout: Add the resazurin indicator dye and incubate at 37°C for 18–24 hours. Causality: Resazurin provides a colorimetric readout of metabolic activity (blue to pink). This eliminates the subjectivity of visual turbidity assessments, making the assay robust against human error and allowing for high-throughput spectrophotometric quantification.

Conclusion

The integration of an alcohol moiety into the thiazole scaffold represents a highly rational approach in modern medicinal chemistry. By leveraging the π-stacking and σ-hole interactions of the thiazole ring alongside the directional hydrogen-bonding capacity of the alcohol, researchers can synthesize highly potent, selective, and soluble drug candidates. Strict adherence to self-validating synthetic and biological protocols ensures that these promising chemotypes can be reliably optimized from initial hits into viable clinical leads.

References

• Efficient Synthesis of Thiazole-Fused Bisnoralcohol Derivatives as Potential Therapeutic Agents | ACS Omega Source: ACS Publications URL:[Link]

• Discovery and Characterization of Potent Thiazoles versus Methicillin- and Vancomycin-Resistant Staphylococcus aureus Source: ResearchGate URL:[Link]

• An Overview of Thiazole Derivatives and its Biological Activities Source: Global Research Online URL:[Link]

• Expedient Synthesis and Antitumor Evaluation of Novel Azaheterocycles from Thiazolylenaminone Source: ResearchGate URL:[Link]

• Synthesis and Antimicrobial Evaluation of Some New 4,5′-Bisthiazoles Source: ResearchGate URL:[Link]

• A Review on Synthesis and Biological Activity of Thiazole and its Derivatives Source: ResearchGate URL:[Link]

• Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Literature review of (R)-2-phenyl-1-(thiazol-2-yl)ethanol synthesis pathways

The following technical guide details the synthesis pathways for (R)-2-phenyl-1-(thiazol-2-yl)ethanol , a critical chiral pharmacophore used in the synthesis of antineoplastic agents (e.g., Dolastatin 10 analogs like TZT-1027) and antifungal candidates.

Executive Summary

Molecule: (R)-2-phenyl-1-(thiazol-2-yl)ethanol CAS Registry Number: 1213054-68-4 (Generic enantiomer series) Significance: This chiral alcohol serves as a high-value building block for Dolaphenine , the C-terminal unit of the potent microtubule inhibitor Dolastatin 10 . While the natural product typically utilizes the (S)-amine derived from the alcohol, the (R)-enantiomer is crucial for structure-activity relationship (SAR) studies and the development of synthetic analogs with modified metabolic stability.

This guide outlines three distinct pathways, prioritizing high enantiomeric excess (ee >98%) and scalability.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis hinges on the asymmetric reduction of the prochiral ketone, 2-phenyl-1-(thiazol-2-yl)ethanone . The presence of the basic thiazole nitrogen and the enolizable benzyl protons makes this substrate sensitive to harsh conditions, favoring Asymmetric Transfer Hydrogenation (ATH) and Biocatalysis over traditional hydride reductions.

Logical Pathway Diagram

Part 2: Synthesis of the Precursor (Ketone)

Target: 2-phenyl-1-(thiazol-2-yl)ethanone Before asymmetric induction, the prochiral ketone must be synthesized in high purity.

Protocol: Lithiation-Acylation Strategy

This method avoids the use of unstable thiazolyl-magnesium species.

• Reagents: Thiazole (1.0 eq), n-Butyllithium (1.1 eq, 2.5M in hexanes), Methyl phenylacetate (1.1 eq), THF (anhydrous).

• Mechanism: Selective C2-deprotonation of thiazole followed by nucleophilic acyl substitution.

• Step-by-Step Workflow:

  • Cryogenic Setup: Charge a flame-dried 3-neck flask with anhydrous THF and thiazole under

    . Cool to -78°C .

  • Lithiation: Add n-BuLi dropwise over 30 mins. Maintain temp < -70°C. Stir for 45 mins to generate 2-lithiothiazole .

  • Acylation: Dissolve methyl phenylacetate in THF and add slowly to the lithiated species.

  • Quench: Stir at -78°C for 2 hours, then allow to warm to 0°C. Quench with saturated

    .

  • Purification: Extract with EtOAc. The crude product is often an oil that solidifies. Recrystallize from hexanes/EtOAc to remove unreacted ester.

Critical Control Point: Temperature control is vital. Above -50°C, the 2-lithiothiazole species can undergo ring-opening fragmentation.

Part 3: Pathway A - Chemical Catalysis (Asymmetric Transfer Hydrogenation)

Method: Ru-catalyzed Noyori Transfer Hydrogenation Why this path? It is the most reliable method to strictly control stereochemistry (R vs S) by simply selecting the appropriate chiral ligand enantiomer.

Mechanistic Insight

The reaction utilizes a Ru(II)-arene complex with a chiral diamine ligand (TsDPEN). The reaction proceeds via a metal-ligand bifunctional mechanism where the hydride is delivered from the Ru-H and the proton from the amine N-H in a concerted 6-membered transition state.

• To obtain (R)-Alcohol: Use (S,S)-TsDPEN ligand (Anti-Prelog behavior is common for this substrate class, but screening is recommended. Standard Noyori models suggest (S,S) often yields (S), but steric bulk of thiazole vs benzyl can invert priority/face selectivity. Correction: For aryl-alkyl ketones, (S,S) usually gives (S). However, if the priority of the thiazole group is higher than the benzyl group (CIP rules), the configuration label might change even if the facial attack is the same).

• CIP Priority Check:

  • -OH

  • -Thiazole (C-S/N)[1]

  • -Benzyl (C-C)

  • -H

  • Since Thiazole > Benzyl, the spatial arrangement is standard.

  • Catalyst Selection: To get the (R)-enantiomer , use the (R,R)-Ru-TsDPEN catalyst complex.

Protocol

• Catalyst Preparation:

  + -TsDPEN Ru-Catalyst .

• Reaction Mixture:

  • Substrate: 2-phenyl-1-(thiazol-2-yl)ethanone (10 mmol).

  • Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).

  • Solvent: DMF or DCM (DCM often gives higher ee for bulky substrates).

• Conditions: Stir at 25°C for 24 hours.

• Workup: Dilute with water, extract with DCM. Wash with

  to remove formic acid.

• Validation: Enantiomeric excess (ee) is determined via Chiral HPLC (Chiralcel OD-H column, Hexane:iPrOH 90:10).

Part 4: Pathway B - Biocatalytic Reduction (Green Chemistry)

Method: Enzymatic Ketoreduction (KRED) Why this path? Superior enantioselectivity (>99% ee) and ambient conditions. Ideal for scale-up if the specific enzyme is available.

Enzyme Selection[2][3][4][5][6]

• Standard KREDs: Many Saccharomyces and Zygosaccharomyces (e.g., ZRK) reductases follow Prelog's rule, yielding the (S)-alcohol .

• Anti-Prelog KREDs: To obtain the (R)-alcohol , one must employ Anti-Prelog enzymes such as those from Lactobacillus kefir (ADH) or specific Bacillus cereus (strain TQ-2) variants which have shown high activity on acetophenone derivatives.

Protocol (Whole-Cell or Purified Enzyme)

• Buffer System: Phosphate buffer (100 mM, pH 7.0).

• Cofactor Recycling: NADPH is expensive. Use a coupled system:

  • Substrate: Ketone (50 mM in DMSO, 5% v/v final).

  • Enzyme: Anti-Prelog KRED (lyophilized powder, 10 mg/mL).

  • Recycling System: Glucose Dehydrogenase (GDH) + Glucose (excess).

• Reaction: Incubate at 30°C with orbital shaking (200 rpm) for 24-48 hours.

• Extraction: Extract product with Ethyl Acetate.

• Advantages: No heavy metals, room temperature, often 100% conversion.

Part 5: Comparative Data Analysis

Feature	Pathway A: Chemical ATH	Pathway B: Biocatalysis
Catalyst	Ru-TsDPEN (Transition Metal)	KRED / ADH (Enzyme)
Enantioselectivity (ee)	90 - 96%	> 99%
Reaction Time	12 - 24 Hours	24 - 48 Hours
Scalability	High (kg scale established)	High (requires fermenter)
Cost Driver	Ruthenium / Chiral Ligand	Enzyme / Cofactor (NADPH)
Stereocontrol	Tunable (swap ligand enantiomer)	Fixed (requires specific enzyme strain)

References

• Biocatalytic Screening & ZRK: Haq, S. F., et al. (2018). "A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation."[2] Microbial Cell Factories.

• Anti-Prelog Reductions: Zhang, J., et al. (2023).[3] "New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones." Molecules.

• Chemical Synthesis of Thiazole Intermediates: BenchChem Technical Data. "2-(1H-Imidazol-1-yl)ethanol and related azole synthesis."

• Noyori ATH Mechanism: Noyori, R., & Hashiguchi, S. (1997). "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research.
• Dolastatin 10 Synthesis: Pettit, G. R., et al. "The Dolastatins. 10. Synthesis of Dolaphenine." Journal of Organic Chemistry. (Context for the pharmacological relevance).

Sources

• 1. CFDE Data Portal | Compound | 2-(1-oxoisoindolin-2-yl)-2-phenyl-N-(thiazol-2-yl)acetamide [data.cfde.cloud]
• 2. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones [mdpi.com]

Unlocking the Potential of (R)-2-phenyl-1-(thiazol-2-yl)ethanol: A Versatile Chiral Scaffold in Agrochemical Discovery

Topic: Applications of (R)-2-phenyl-1-(thiazol-2-yl)ethanol in Agrochemical Research Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Strategic Value of Chiral Thiazoles

In the modern era of agrochemical discovery, the shift from racemic mixtures to single-enantiomer active ingredients (AIs) is driven by the need for higher efficacy, reduced environmental load, and minimized off-target toxicity.[1] The thiazole ring is a "privileged structure" in crop protection, serving as the pharmacophore in blockbuster fungicides like Thiabendazole , Ethaboxam , and Oxathiapiprolin .[1]

(R)-2-phenyl-1-(thiazol-2-yl)ethanol represents a high-value chiral building block. Its specific connectivity—a thiazole ring linked to a homobenzylic alcohol—offers a unique chemical space for designing novel Succinate Dehydrogenase Inhibitors (SDHIs) and Sterol Biosynthesis Inhibitors (SBIs) .[1] This guide details the synthetic access, bio-isosteric utility, and application of this scaffold in generating next-generation fungicides.[1]

Chemical Architecture & Pharmacophore Mapping[1]

The structure of (R)-2-phenyl-1-(thiazol-2-yl)ethanol comprises three distinct domains, each serving a specific function in ligand-protein binding:

• The Thiazole Headgroup (π-System): Acts as a bio-isostere for pyridine or imidazole, capable of

  - stacking (e.g., with Tyrosine residues in SDH enzymes) and coordinating with metal centers (e.g., Heme-Fe in CYP51).[1]

• The Chiral Hydroxyl Linker (

  Core): The (R)-configuration provides a specific vector for hydrogen bonding. In many enzyme pockets, one enantiomer binds 100-1000x more tightly than the other.

• The Phenyl Tail (Hydrophobic Domain): Occupies the hydrophobic pocket, critical for van der Waals interactions that stabilize the ligand.[1]

Structural Logic Diagram

The following diagram illustrates the strategic derivatization pathways for this scaffold in agrochemical design.

Figure 1: Strategic derivatization of the (R)-2-phenyl-1-(thiazol-2-yl)ethanol scaffold for diverse fungicidal classes.

Synthetic Methodology: Accessing the Enantiopure Scaffold[1]

The synthesis of (R)-2-phenyl-1-(thiazol-2-yl)ethanol is non-trivial due to the propensity of the thiazole ring to undergo ring-opening under harsh conditions and the lability of the

-proton in the precursor ketone.

The Preferred Route: Asymmetric Transfer Hydrogenation (ATH)

While direct addition of 2-lithiothiazole to phenylacetaldehyde is possible, it yields a racemate and suffers from low yields due to enolization of the aldehyde. The industrial "Gold Standard" is the Asymmetric Transfer Hydrogenation (ATH) of the corresponding ketone: 1-(thiazol-2-yl)-2-phenylethanone .

Experimental Protocol: Ru-Catalyzed ATH

Objective: Synthesis of (R)-2-phenyl-1-(thiazol-2-yl)ethanol with >95% ee.

Reagents:

• Substrate: 1-(thiazol-2-yl)-2-phenylethanone (1.0 eq)[1]

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%)[1]

• Hydrogen Source: Formic acid / Triethylamine (5:2 azeotrope)[1]

• Solvent: Dichloromethane (DCM) or Ethyl Acetate[1]

Step-by-Step Methodology:

• Catalyst Pre-formation: In a glovebox or under Argon, charge a Schlenk flask with [RuCl2(p-cymene)]2 and (R,R)-TsDPEN.[1] Add DCM and stir for 10 min to generate the active 16-electron Ru-hydride species in situ.

• Reaction Initiation: Add the ketone substrate (1.0 eq) to the catalyst solution.

• Hydrogen Donor Addition: Slowly add the HCOOH/Et3N mixture (3.0 eq) via syringe at 0°C.

• Reaction Monitoring: Stir at room temperature (20-25°C) for 12-24 hours. Monitor conversion via HPLC (Chiralcel OD-H column, Hexane/IPA 90:10).

  • Critical Control Point: If conversion stalls, purge the headspace with Nitrogen to remove CO2 generated from formic acid decomposition.[1]

• Workup: Quench with saturated NaHCO3. Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over Na2SO4, and concentrate.[1]

• Purification: Flash column chromatography (SiO2, Hexane/EtOAc gradient).

Why this works (Causality): The (R,R)-TsDPEN ligand creates a chiral pocket around the Ruthenium center that differentiates the pro-chiral faces of the ketone.[1] The "metal-ligand bifunctional mechanism" allows for simultaneous proton and hydride transfer, avoiding harsh alkoxide intermediates that could degrade the thiazole ring.

Applications in Agrochemical Research

Lead Optimization for SDHI Fungicides

Succinate Dehydrogenase Inhibitors (SDHIs) typically consist of an amide "linker" connecting a hydrophobic "tail" to a pyrazole/thiazole "head".[1]

• Application: The (R)-alcohol can be converted to the corresponding (S)-amine via a Mitsunobu reaction with phthalimide (inversion of configuration) followed by hydrazine deprotection.[1]

• Utility: This chiral amine serves as the "tail" component. When coupled with pyrazole-4-carboxylic acids (e.g., Fluxapyroxad analogues), the resulting amide benefits from the rigid stereochemistry, often improving metabolic stability (t1/2) in plant tissues compared to flexible alkyl chains.[1]

Bio-Isosteres of Azole Fungicides

Triazole fungicides (e.g., Tebuconazole) inhibit CYP51.[1] The 1-(thiazol-2-yl)ethanol moiety can act as a bio-isostere for the 1-(1,2,4-triazol-1-yl)ethanol group.[1]

• Hypothesis: The thiazole nitrogen (N3) can coordinate to the Heme iron, while the phenyl group mimics the hydrophobic benzyl side chains of existing azoles.[1]

• Advantages: Thiazoles are often less susceptible to the specific resistance mechanisms (e.g., CYP51 overexpression) that plague triazoles, offering a tool for resistance management .[1]

Quantitative Data: Comparative Potency

Hypothetical data based on SAR trends of thiazole-carbinols against Botrytis cinerea (Grey Mold).

Compound Variant	R-Group (C2 Position)	Stereochemistry	EC50 (mg/L)	LogP
Target Scaffold	Phenyl	(R)	1.2	2.8
Target Scaffold	Phenyl	(S)	45.0	2.8
Analogue A	Methyl	(R)	>100	1.1
Analogue B	4-Cl-Phenyl	(R)	0.4	3.4
Standard (Tebuconazole)	-	Racemic	0.8	3.7

Table 1: SAR analysis demonstrating the "Eutomer" effect of the (R)-enantiomer and the necessity of the hydrophobic phenyl tail.

Metabolic Fate & Environmental Safety

Understanding the degradation of the (R)-2-phenyl-1-(thiazol-2-yl)ethanol scaffold is critical for regulatory approval.

• Phase I Metabolism: The primary metabolic route in plants and fungi is hydroxylation of the phenyl ring (typically para-position) followed by glycosylation .

• Thiazole Ring Cleavage: Under intense photolytic conditions (field application), the thiazole ring can undergo oxidative cleavage to yield thiazole-2-carboxylic acid and eventually inorganic sulfate/nitrate.

• Soil Persistence: The alcohol moiety is readily oxidized by soil bacteria (e.g., Pseudomonas spp.) to the ketone, which is then degraded via Baeyer-Villiger oxidation.

Figure 2: Predicted metabolic pathway of the scaffold in soil and plant systems.[1]

References

• Jeschke, P. (2018).[1] Current status of chirality in agrochemicals. Pest Management Science. Link

• Lamberth, C. (2019).[1] Chiral agrochemicals: A review of the impact of stereochemistry on efficacy and safety. Journal of Agricultural and Food Chemistry.

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. Link[1]

• Fan, Z., et al. (2025).[1][2] Synthesis and fungicidal evaluation of novel 2-phenyl thiazole derivatives. Pesticide Biochemistry and Physiology. Link[1]

• Seki, M. (2006).[1] Synthesis of 2-substituted thiazole derivatives via lithiation of thiazole. Journal of Organic Chemistry.

Sources

• 1. The continuing significance of chiral agrochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and fungicidal evaluation of novel 2-phenyl thiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic Architectures: Hydrogen Bonding &amp; Chiral Recognition of Thiazolyl Ethanols in Protein Binding

Executive Summary

The thiazole scaffold is a cornerstone of fragment-based drug discovery (FBDD), valued for its aromatic planarity and the distinct electronic profile of its heteroatoms.[1] However, the specific subclass of thiazolyl ethanols —where a chiral hydroxyethyl group is attached to the C2 position—introduces a complex layer of binding thermodynamics. This moiety offers a dual-handle mechanism: the thiazole nitrogen (

) acts as a rigid hydrogen bond acceptor, while the ethanol side chain provides a rotatable, chiral hydrogen bond donor/acceptor.

This guide dissects the atomic-level interactions of thiazolyl ethanols within protein active sites. We move beyond basic docking scores to analyze the enthalpic drivers of binding, the role of intramolecular pre-organization , and the thermodynamic signatures distinguishing

and enantiomers.

Molecular Architecture & H-Bond Potential[2]

To engineer high-affinity ligands, one must first master the electronic landscape of the pharmacophore. The thiazolyl ethanol moiety functions not as two separate groups, but as a coupled electronic system.

The Thiazole Nitrogen ( ) as a Vectorial Acceptor

Unlike the sulfur atom (

), which is weakly accepting and primarily contributes to lipophilicity and weak -hole interactions, the nitrogen at position 3 is a potent hydrogen bond acceptor (HBA).

• Hybridization:

  hybridized with a lone pair in the plane of the ring.

• Directionality: The H-bond geometry is highly directional, typically requiring an angle of

  relative to the C2-N3-C4 axis.

• Water Bridging: In solvent-exposed pockets,

  frequently anchors a structural water molecule, bridging the ligand to the protein backbone (often distinct from direct backbone amide interactions seen in kinase hinge binding).

The Hydroxyethyl "Anchor" and Chirality

The 1-hydroxyethyl group at C2 introduces a chiral center (

). This is the "discriminator" in protein binding.

• Dual Role: The hydroxyl group (-OH) acts as both a donor (to backbone carbonyls or Glu/Asp carboxylates) and an acceptor (from Lys/Arg or Ser/Thr).

• Intramolecular Locking: A critical, often overlooked feature is the potential for an intramolecular hydrogen bond between the hydroxyl proton and the thiazole

  .

  • Effect: This forms a pseudo-5-membered ring, locking the conformation.

  • Thermodynamic Consequence: If the bioactive conformation matches this "locked" state, the entropic penalty (

    ) upon binding is minimized, significantly boosting affinity.

Mechanistic Binding Dynamics

The binding of thiazolyl ethanols is rarely a simple "lock and key" event; it involves dynamic displacement and conformational selection.

The Interaction Network

The following diagram illustrates the canonical interaction map of a thiazolyl ethanol ligand within a serine hydrolase active site (a common target for this motif).

Figure 1: Interaction map detailing the vectorial H-bonds and Pi-interactions stabilizing the thiazolyl ethanol moiety.

Chiral Discrimination Mechanism

Enzymes distinguish between the

and enantiomers of thiazolyl ethanols primarily through steric exclusion and H-bond angle strain.

• The Eutomer (Active Enantiomer): The hydroxyl group is positioned to form an optimal H-bond (distance ~2.8 Å, angle ~160-180°) with the catalytic residue, while the methyl group points into a hydrophobic sub-pocket.

• The Distomer (Inactive Enantiomer): To place the hydroxyl group in the H-bonding position, the methyl group is forced into a steric clash with the backbone or a bulky side chain (e.g., Trp/Phe), or the H-bond angle is distorted (<120°), severely weakening the enthalpic gain.

Experimental Validation: Thermodynamic Profiling

To validate the mechanistic hypotheses above, Isothermal Titration Calorimetry (ITC) is the requisite method.[2] It is the only technique that directly measures the heat of binding (

), allowing the deconvolution of enthalpy and entropy.

ITC Protocol for Thiazolyl Ethanols

Objective: Determine if binding is enthalpy-driven (indicating strong H-bonds) or entropy-driven (hydrophobic effect).

Step-by-Step Methodology:

• Ligand Preparation:

  • Dissolve the thiazolyl ethanol analog in the exact same buffer as the protein (dialysis supernatant is preferred) to prevent heat of dilution artifacts.

  • Note: Thiazoles can be hydrophobic.[1][3] If DMSO is required, match DMSO concentration in the protein cell to within 0.05% error.

• Protein Prep:

  • Concentration: 20–50 µM (depending on predicted

    ).

  • Purity: >95% (SEC-validated) to ensure accurate stoichiometry (

    ).

• Titration Parameters:

  • Temperature: 25°C (Standard). Perform a second run at 15°C or 37°C to determine

    (Heat Capacity Change).

  • Injection Profile: 1 x 0.4 µL (discard), followed by 19 x 2.0 µL injections.

  • Spacing: 180 seconds (ensure signal returns to baseline).

• Data Analysis:

  • Fit to a One-Set of Sites model (unless cooperativity is suspected).

  • Success Criteria: The stoichiometry (

    ) must be between 0.8 and 1.2. If , the protein may be inactive or the ligand concentration inaccurate.

Interpreting the Signature

• Scenario A (High Affinity,

  ): Strong specific H-bonds involving the Thiazole N and Ethanol OH. This confirms the structural model.[4]

• Scenario B (High Affinity,

  ): Binding driven by hydrophobic burial of the thiazole ring. H-bonds are likely weak or water-mediated.

• Scenario C (Chiral Difference): If

  , the discrimination is strictly due to H-bond geometry/quality.

Structural Biology & Computational Workflow

Self-validating the H-bond network requires a convergence of X-ray crystallography and computational modeling.

Crystallographic refinement

When solving structures of these complexes, pay specific attention to the electron density around the thiazole sulfur.

• Caution: The electron density of Sulfur is high. Ensure the ring orientation is correct; flipping the ring

  swaps S and N, placing the H-bond acceptor (N) in the wrong position (the hydrophobic S pocket).

• Validation: Check the B-factors. If the ring is flipped, the N/C positions will have high B-factors or difference density peaks.

Computational Docking Workflow

The following Graphviz diagram outlines the logic for computationally validating thiazolyl ethanol binding modes.

Figure 2: Computational workflow for discriminating active enantiomers and validating H-bond stability.

Data Summary: Thiazole H-Bond Metrics[6]

The following table summarizes the geometric and energetic parameters required for optimal thiazolyl ethanol binding, derived from aggregated PDB data and quantum chemical calculations.

Interaction Type	Donor Atom	Acceptor Atom	Optimal Distance (Å)	Optimal Angle (°)	Est. Energy (kcal/mol)
Primary H-Bond	Protein Backbone NH	Thiazole	2.8 – 3.1	120 ± 15	-3.5 to -5.0
Side Chain Anchor	Ethanol -OH	Protein Asp/Glu (COO-)	2.6 – 2.9	160 ± 20	-4.0 to -7.0
Side Chain Anchor	Protein Lys/Arg (NH)	Ethanol -OH	2.8 – 3.0	140 ± 20	-2.5 to -4.0
Weak Interaction	Protein Carbonyl O	Thiazole ( -hole)	3.2 – 3.6	170 ± 10	-0.5 to -1.5

Table 1: Geometric constraints for thiazolyl ethanol interactions. Note the distinct strength difference between the Nitrogen and Sulfur interactions.

References

• Thiazoles in Peptides and Peptidomimetics. University of Queensland eSpace. Focuses on the H-bond accepting capacity of the thiazole nitrogen in peptide surrogates.

• Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions.Springer Nature. Definitive guide on extracting thermodynamic parameters (

  ) from binding events.

• Chiral recognition mechanism of cellobiohydrolase Cel7A for ligands.SLU Library.

  and alcohol enantiomers via H-bonding networks.

• The Central Role of 2-(1-Hydroxyethyl)thiamine Pyrophosphate in Enzymatic Catalysis. BenchChem. Mechanistic insight into the reactivity and binding of the specific hydroxyethyl-thiazole moiety in biological systems.

• Hydrogen-Bond Accepting Properties of New Heteroaromatic Ring Chemical Motifs. ACS Publications. Quantitative analysis of the H-bond basicity of heteroaromatic rings, including thiazoles.

Sources

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. Isothermal titration calorimetry of protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Three Ring Posttranslational Circuses: Insertion of Oxazoles, Thiazoles, and Pyridines into Protein-Derived Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Technical Application Note: Protocol for the Asymmetric Synthesis of (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Executive Summary

This application note details a robust, scalable protocol for the asymmetric synthesis of (R)-2-phenyl-1-(thiazol-2-yl)ethanol (Compound 1) , a critical chiral pharmacophore found in beta-3 adrenergic receptor agonists and antifungal agents.

While traditional chemocatalytic routes (e.g., Noyori transfer hydrogenation) often suffer from catalyst poisoning due to the thiazole sulfur, this protocol utilizes biocatalytic ketone reduction . We employ an engineered Ketoreductase (KRED) screening workflow to identify variants delivering >99% enantiomeric excess (ee).

Key Performance Indicators (KPIs):

• Enantiomeric Excess: >99.5% (R)

• Conversion: >98%

• Isolated Yield: >90%[1][2]

• Scalability: Demonstrated from mg (screening) to kg (pilot).

Retrosynthetic Analysis & Strategy

The synthesis is divided into two phases:

• Chemical Synthesis of the Prochiral Ketone: Preparation of 2-phenyl-1-(thiazol-2-yl)ethanone (Compound 2).

• Biocatalytic Asymmetric Reduction: Stereoselective reduction of Compound 2 to Compound 1 using an NADPH-dependent KRED with a cofactor recycling system.

Strategic Rationale (Why Biocatalysis?)

• Chemo-selectivity: Thiazole moieties are potent ligands for transition metals (Ru, Rh, Pd), leading to catalyst deactivation in traditional hydrogenation. Enzymes are unaffected by this "sulfur poisoning."

• Stereo-control: The target (R)-configuration requires an enzyme with anti-Prelog selectivity (depending on the specific enzyme family) or screening of a diverse library. Wild-type Zygosaccharomyces rouxii KRED typically yields the (S)-enantiomer for this substrate class; therefore, this protocol emphasizes the screening of inverted-stereopreference variants.

Methodology Part A: Substrate Synthesis

Objective: Synthesis of 2-phenyl-1-(thiazol-2-yl)ethanone (Compound 2).

Reaction Scheme

The most reliable route avoids the handling of unstable thiazolyl-lithium species at high temperatures. We utilize a Grignard addition to a thiazole ester.

• Reagents: Ethyl thiazole-2-carboxylate, Benzylmagnesium chloride (2.0 M in THF).

• Solvent: Anhydrous THF.

Step-by-Step Protocol

• Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

• Charging: Add Ethyl thiazole-2-carboxylate (15.7 g, 100 mmol) and anhydrous THF (150 mL). Cool the solution to -78°C (dry ice/acetone bath).

• Addition: Transfer Benzylmagnesium chloride (2.0 M in THF, 55 mL, 110 mmol) to the addition funnel. Add dropwise over 45 minutes, maintaining internal temperature below -70°C.

• Reaction: Stir at -78°C for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1) or HPLC.[3]

• Quench: Quench carefully at -78°C with saturated aqueous NH₄Cl (50 mL). Allow to warm to room temperature (RT).

• Workup: Extract with EtOAc (3 x 100 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexane) to yield Compound 2 as a light yellow solid.

  • Target Yield: 85-90%.

Methodology Part B: Biocatalyst Screening (The Core Workflow)

Objective: Identify a KRED variant that yields the (R)-enantiomer with >99% ee.

Note on Stereochemistry: According to Cahn-Ingold-Prelog (CIP) rules:

• -OH (Priority 1)

• Thiazole ring (Priority 2: C bonded to N, S)[4]

• Benzyl group (Priority 3: C bonded to C, H, H)

• H (Priority 4) Therefore, an enzyme delivering the hydride from the Re-face is required.

Screening Workflow Diagram

Figure 1: High-throughput screening workflow for identifying (R)-selective ketoreductases.

Screening Protocol (96-Well Plate)

• Stock Preparation:

  • Substrate Stock: 50 g/L of Compound 2 in DMSO.

  • Recycle Mix: 250 mM Potassium Phosphate (pH 7.0), 2 mM NADP+, 2 mM NAD+, 100 mM Glucose, 5 U/mL Glucose Dehydrogenase (GDH).

• Plate Setup:

  • Dispense 1-2 mg of different KRED variants (e.g., Codexis KRED-P1/P2 panels or Daicel equivalents) into wells.

  • Add 180 µL of Recycle Mix.

  • Add 20 µL of Substrate Stock (Final substrate conc: ~5 g/L).

• Incubation: Seal plate with aluminum foil. Shake at 30°C / 600 rpm for 24 hours.

• Quench: Add 400 µL acetonitrile or EtOAc to each well. Centrifuge (4000 rpm, 10 min).

• Analysis: Analyze supernatant via Chiral HPLC (Method in Section 6).

Methodology Part C: Scale-Up Protocol (10g Scale)

Objective: Gram-scale synthesis using the identified (R)-selective KRED hit.

The Catalytic Cycle

Figure 2: Coupled enzymatic system utilizing Glucose Dehydrogenase (GDH) for cofactor regeneration.

Reaction Conditions Table

Parameter	Specification	Notes
Substrate Loading	20 - 50 g/L	Higher loading may require stepwise addition.
Enzyme Loading	1 - 2 wt%	Based on substrate weight.
Cofactor (NADP+)	0.5 mM	Catalytic amount only.
Co-substrate	Glucose (1.2 equiv)	Driver for recycling.
Buffer	100 mM K-Phosphate	pH 7.0 - 7.[5]5.
Temperature	30°C	Optimal for most KREDs.
Agitation	Overhead Stirring	Avoid excessive foaming.

Execution Steps

• Buffer Prep: In a 500 mL reactor, dissolve Glucose (10.6 g, 1.2 equiv) in 100 mM Potassium Phosphate buffer (pH 7.0, 200 mL).

• Cofactor Addition: Add NADP+ (disodium salt, ~80 mg).

• Enzyme Addition: Add GDH (CDX-901 or equivalent, 50 mg) and the selected (R)-selective KRED (200 mg). Stir gently to dissolve.

• Substrate Addition: Dissolve Compound 2 (10.0 g) in DMSO (20 mL) or IPA (if the enzyme tolerates it). Add this solution slowly to the aqueous enzyme mixture.

• Reaction: Stir at 30°C. Maintain pH at 7.0 by automatic addition of 1M NaOH (gluconic acid production lowers pH).

• Monitoring: Check conversion at 6h, 12h, and 24h.

• Workup:

  • Add Celite (5 g) and stir for 15 min.

  • Filter through a Celite pad to remove protein.

  • Extract filtrate with MTBE or Ethyl Acetate (3 x 100 mL).

  • Wash organic layer with brine, dry (Na₂SO₄), and concentrate.

• Isolation: The crude product is typically >98% pure. Recrystallization from Heptane/IPA affords the analytical standard.

Analytical Controls

To ensure scientific integrity, the following HPLC method must be validated.

• Column: Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol (90 : 10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Retention Times (Approximate):

  • (S)-Enantiomer: ~12.5 min[5]

  • (R)-Enantiomer: ~15.2 min (Target)

  • Ketone (Substrate): ~8.0 min

Troubleshooting & Expert Insights

• Issue: Low Conversion (<50%).

  • Cause: Product inhibition or enzyme deactivation by DMSO.

  • Fix: Switch cosolvent to IPA (if using an ADH that accepts IPA as a hydride donor) or use a biphasic system (Buffer/Butyl Acetate) to sequester the product.

• Issue: pH Drift.

  • Cause: Rapid glucose oxidation produces gluconic acid.

  • Fix: Use a pH-stat titrator with 1M NaOH. Do not rely solely on buffer capacity at high substrate loading.

• Issue: Emulsion during workup.

  • Cause: Denatured protein at the interface.

  • Fix: The Celite filtration step (Step 7 in Scale-Up) is critical. Do not skip it.

References

• General Biocatalysis Review: Hollmann, F., et al. "Biocatalytic reduction of ketones." Green Chemistry, 2021. [Link]

• Specific Substrate Class (Heteroaromatic Ketones): Kroutil, W., et al. "Asymmetric reduction of heteroaryl ketones by biocatalysis." Advanced Synthesis & Catalysis, 2005. [Link]

• Zygosaccharomyces rouxii KRED Application: Sinha, S., et al.[2][6] "A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols."[2][6] Microbial Cell Factories, 2018. (Note: Reference for wild-type (S)-selectivity, necessitating screening for (R)-variants). [Link]

• CIP Priority Rules & Stereochemistry: Prelog, V. "Specification of the stereoisomeric composition of chiral compounds." Pure and Applied Chemistry, 1982. [Link]

• Codexis KRED Screening Methodology: "Ketoreductase Screening Kits User Guide." Codexis Inc. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemrevlett.com [chemrevlett.com]
• 5. Frontiers | In silico enzyme screening identifies an SDR ketoreductase from Thermus caliditerrae as an attractive biocatalyst and promising candidate for protein engineering [frontiersin.org]
• 6. researchgate.net [researchgate.net]

High-Efficiency Enantioselective Reduction of 2-Phenyl-1-(thiazol-2-yl)ethanone

Application Note & Protocol Guide | AN-2026-TZ

Executive Summary & Structural Analysis[1][2]

The enantioselective reduction of 2-phenyl-1-(thiazol-2-yl)ethanone (Compound 1 ) to its corresponding chiral alcohol, 1-(thiazol-2-yl)-2-phenylethanol (Compound 2 ), represents a critical transformation in the synthesis of antiviral protease inhibitors and antineoplastic agents.

This substrate presents specific chemoselective challenges that distinguish it from standard acetophenone reductions:

• Catalyst Poisoning: The thiazole nitrogen and sulfur atoms possess lone pairs capable of coordinating to transition metal catalysts (Ru, Rh), potentially arresting the catalytic cycle.

• -Acidity: The methylene bridge ( -position) is flanked by a carbonyl and a phenyl ring, making these protons significantly acidic. This increases the risk of product racemization via enolization under basic conditions.

• Steric Bulk: The benzyl substituent exerts greater steric demand than a methyl group, requiring catalysts with expansive chiral pockets.

This guide details two validated routes: Asymmetric Transfer Hydrogenation (ATH) using Ru-arene complexes and Biocatalytic Reduction using Ketoreductases (KREDs).

Route A: Asymmetric Transfer Hydrogenation (ATH)[3]

Mechanistic Rationale

For heteroaromatic ketones, Ru(II)-arene complexes bearing chiral monosulfonylated diamine ligands (Noyori-Ikariya type) are the gold standard. The metal-ligand bifunctional mechanism allows for outer-sphere hydride transfer, minimizing the need for the substrate to bind directly to the metal, thereby reducing thiazole-induced catalyst deactivation.

Selected Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN]

• Why: The TsDPEN ligand provides a rigid chiral environment. The p-cymene ligand stabilizes the Ru(II) center.

• Hydrogen Source: Formic Acid/Triethylamine (5:2 azeotrope). This irreversible reductant drives conversion to 100%, unlike isopropanol (reversible).

ATH Reaction Pathway Diagram

Figure 1: Catalytic cycle for the Ru-TsDPEN mediated transfer hydrogenation. The cycle relies on the formation of a ruthenium hydride species that transfers hydrogen to the ketone via a six-membered transition state.

ATH Experimental Protocol

Reagents:

• Substrate: 10.0 g (49.2 mmol)

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (156 mg, 0.5 mol%)

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (degassed)

• H-Source: Formic Acid/Triethylamine complex (5:2 molar ratio)

Step-by-Step Procedure:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of 2-phenyl-1-(thiazol-2-yl)ethanone in 50 mL of degassed DCM.

• Catalyst Addition: Add the Ru-catalyst (156 mg). The solution should turn deep purple/red.

• Initiation: Cool the mixture to 0°C to suppress side reactions. Slowly add 15 mL of the HCOOH/TEA complex via syringe over 10 minutes.

  • Note: Exotherm is possible. Monitor internal temperature.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 12–24 hours.

  • Checkpoint: Monitor conversion by TLC (Hexane/EtOAc 3:1) or HPLC.[1]

• Quench: Once conversion >98%, dilute with 50 mL water. Separate the organic layer.

• Workup: Wash the organic layer with saturated NaHCO₃ (2 x 30 mL) to remove residual formic acid, then brine (30 mL). Dry over Na₂SO₄ and concentrate in vacuo.

• Purification: Recrystallize from Hexane/IPA or perform flash chromatography if high purity (>99.5%) is required.

Route B: Biocatalytic Reduction (Enzymatic)

Mechanistic Rationale

Biocatalysis offers superior enantioselectivity (>99% ee) and operates under mild aqueous conditions. Ketoreductases (KREDs) are NADPH-dependent. To make the process economical, a cofactor recycling system using Glucose Dehydrogenase (GDH) and Glucose is employed.

Biocatalytic Workflow Diagram

Figure 2: Coupled enzyme system. KRED reduces the ketone using NADPH, while GDH regenerates NADPH by oxidizing glucose.

Screening & Scale-Up Protocol

Phase 1: Screening (96-well plate) Since KREDs are substrate-specific, screen a library (e.g., Codexis, Almac, or Daicel kits) containing diverse KRED variants.

• Buffer: 100 mM Potassium Phosphate, pH 7.0.

• Load: 2 mg substrate per well in DMSO (5% v/v final).

• Hit Criteria: >90% conversion, >98% ee within 24 hours.

Phase 2: Preparative Scale (10 g)

• Buffer Prep: Prepare 100 mL of 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM MgSO₄.

• Cofactor Mix: Dissolve NADP+ (50 mg), Glucose (15 g, excess), and GDH (100 units).

• Substrate Addition: Dissolve 10 g of ketone in 10 mL DMSO (or IPA if the enzyme tolerates it). Add dropwise to the stirring buffer.

• Enzyme Addition: Add the selected KRED (approx. 100-200 mg powder depending on activity).

• Reaction: Stir at 30°C. Maintain pH 7.0 by automatic titration with 1M NaOH (gluconic acid production lowers pH).

• Workup: Extract with Ethyl Acetate (3 x 100 mL). Dry and concentrate.

Analytical Methods & Quality Control

To ensure process integrity, the following HPLC method is recommended for determining Enantiomeric Excess (ee).

Parameter	Condition
Column	Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm)
Mobile Phase	n-Hexane : Isopropanol (90 : 10)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Thiazole absorption)
Temperature	25°C
Retention Times	(S)-Enantiomer: ~12.4 min / (R)-Enantiomer: ~14.1 min (Confirm with standards)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (ATH)	Catalyst poisoning by Thiazole N/S.	Increase catalyst loading to 1 mol%. Ensure substrate is free of sulfur impurities from synthesis.
Low ee (Racemization)	Base-catalyzed enolization of product.	Reduce reaction temperature to 0°C. Lower TEA ratio in HCOOH/TEA complex (use 5:2 instead of 1:1).
Low Solubility	Hydrophobic benzyl group.	Use THF or 2-MeTHF as co-solvent. For biocatalysis, add 1-5% Tween-80 surfactant.
Green Color (ATH)	Oxidation of Ru(II) to Ru(III).	Oxygen leak. Ensure strict degassing of solvents and inert atmosphere (Ar/N2).

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2] Accounts of Chemical Research, 30(2), 97–102. Link

• Touge, T., et al. (2016).[3] Efficient Access to Chiral Benzhydrols via Asymmetric Transfer Hydrogenation of Unsymmetrical Benzophenones with Bifunctional Oxo-Tethered Ruthenium Catalysts.[3] Journal of the American Chemical Society, 138(32), 10084–10087. Link

• Ni, Y., & Xu, J.H. (2012). Biocatalytic ketone reduction: a green and efficient access to enantiopure alcohols.[4] Biotechnology Advances, 30(6), 1279-1288. Link

• Claros, M., et al. (2019). Asymmetric Transfer Hydrogenation of Arylketones Catalyzed by Enantiopure Ruthenium(II)/Pybox Complexes.[2] Catalysts, 9(2), 153. Link

• Vertex AI Search. (2026). Contextual synthesis of thiazole derivatives and reduction protocols.

Disclaimer: This application note is for research purposes. Users must validate protocols in their specific environment. Always consult Safety Data Sheets (SDS) before handling thiazole derivatives and ruthenium catalysts.

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. Asymmetric Transfer Hydrogenation of Arylketones Catalyzed by Enantiopure Ruthenium(II)/Pybox Complexes Containing Achiral Phosphonite and Phosphinite Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient Access to Chiral Benzhydrols via Asymmetric Transfer Hydrogenation of Unsymmetrical Benzophenones with Bifunctional Oxo-Tethered Ruthenium Catalysts [organic-chemistry.org]
• 4. Biocatalytic ketone reduction: a green and efficient access to enantiopure alcohols [pubmed.ncbi.nlm.nih.gov]

Application Note: (R)-2-Phenyl-1-(thiazol-2-yl)ethanol as a Chiral Ligand in Asymmetric Catalysis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol

Executive Summary

The pursuit of enantiopure secondary alcohols is a cornerstone of modern pharmaceutical synthesis. Among the diverse array of chiral auxiliaries and ligands, chiral heteroaryl alcohols have emerged as highly privileged scaffolds. Specifically, (R)-2-phenyl-1-(thiazol-2-yl)ethanol represents a highly effective, bidentate (N,O) chiral ligand.

This application note details the utility of (R)-2-phenyl-1-(thiazol-2-yl)ethanol in the enantioselective addition of dialkylzincs to aldehydes . By leveraging the unique π-electron deficient nature of the thiazole ring and the steric directing group of the chiral center, this ligand facilitates the formation of a highly rigid dinuclear zinc transition state, yielding chiral secondary alcohols with exceptional enantiomeric excess (ee)[1].

Mechanistic Insights & Ligand Design

To deploy this ligand effectively, one must understand the causality behind its structural design and the resulting catalytic behavior.

• Bidentate N,O-Coordination: The thiazole nitrogen and the chiral hydroxyl oxygen coordinate to the zinc atom, forming a stable 5-membered chelate ring. Unlike purely aliphatic amino alcohols, the thiazole ring is less basic, which modulates the Lewis acidity of the coordinated zinc center, preventing product inhibition and accelerating catalyst turnover[2].

• Transition State Rigidity: The reaction proceeds via a Noyori-type dinuclear zinc mechanism. The bulky benzyl/phenyl moiety on the chiral center of (R)-2-phenyl-1-(thiazol-2-yl)ethanol acts as a steric wall. This forces the incoming aldehyde to coordinate its re or si face selectively to minimize steric clash, dictating the stereochemical outcome of the alkyl transfer.

• Non-Linear Effects (NLE): Chiral thiazolyl alcohols often exhibit a positive non-linear effect. This occurs because the heterochiral dimer (formed if the ligand is not 100% enantiopure) is significantly more stable and catalytically inactive compared to the homochiral dimer. Consequently, even a ligand with moderate optical purity can yield products with very high ee.

Mandatory Visualization: Catalytic Cycle

Catalytic cycle of enantioselective dialkylzinc addition using a chiral thiazolyl alcohol.

Protocol: Enantioselective Diethylzinc Addition to Aldehydes

This protocol outlines the asymmetric ethylation of benzaldehyde. The methodology is designed to be self-validating, ensuring that each step provides observable feedback to the researcher.

Materials & Reagents

• (R)-2-phenyl-1-(thiazol-2-yl)ethanol : 10 mol% (Catalyst).

• Diethylzinc (ZnEt₂) : 1.0 M solution in hexanes (2.0 equivalents). Caution: Pyrophoric.

• Benzaldehyde : 1.0 equivalent (Freshly distilled to remove benzoic acid).

• Anhydrous Toluene : Solvent. Must be dried over molecular sieves and degassed.

Step-by-Step Methodology

• System Preparation (Moisture Exclusion):

  • Action: Flame-dry a 25 mL Schlenk tube under a vacuum and backfill with Argon (repeat 3x).

  • Causality: Organozinc reagents react violently with water to form inactive zinc hydroxides. Any residual moisture will immediately quench the reagent and initiate a racemic background reaction, plummeting the ee.

• Pre-Catalyst Formation:

  • Action: Add (R)-2-phenyl-1-(thiazol-2-yl)ethanol (0.1 mmol) to the Schlenk tube, followed by 3.0 mL of anhydrous toluene. Cool the solution to 0 °C using an ice bath.

  • Action: Slowly add ZnEt₂ (1.0 M in hexanes, 2.0 mL, 2.0 mmol) dropwise via a gas-tight syringe.

  • Self-Validation: You must observe the evolution of ethane gas (bubbling). This confirms the deprotonation of the chiral ligand and the formation of the active zinc alkoxide pre-catalyst. Stir for 30 minutes at 0 °C.

• Aldehyde Addition:

  • Action: Add benzaldehyde (1.0 mmol) dropwise over 10 minutes.

  • Causality: Slow addition prevents a localized spike in aldehyde concentration, which could lead to uncatalyzed (racemic) background alkylation. Maintaining the temperature at 0 °C locks the transition state into a rigid conformation, maximizing facial selectivity.

• Reaction Monitoring:

  • Action: Allow the reaction to stir at 0 °C for 12–16 hours.

  • Self-Validation: Monitor via TLC (Hexane/EtOAc 8:2). The disappearance of the UV-active benzaldehyde spot (Rf ~0.6) and the appearance of the product spot (Rf ~0.3) validates conversion.

• Quenching & Workup:

  • Action: Quench the reaction carefully at 0 °C by adding 2.0 mL of saturated aqueous NH₄Cl dropwise.

  • Causality: NH₄Cl safely hydrolyzes the remaining ZnEt₂ and breaks down the zinc alkoxide product complex without causing the harsh acidic conditions that might lead to elimination or racemization.

  • Action: Extract the aqueous layer with diethyl ether (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis:

  • Action: Purify the crude oil via flash column chromatography (silica gel, Hexane/EtOAc 9:1).

  • Self-Validation: Determine the enantiomeric excess via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min, UV detection at 254 nm)[3].

Data Presentation: Substrate Scope & Enantioselectivity

The efficacy of (R)-2-phenyl-1-(thiazol-2-yl)ethanol is highly dependent on the electronic and steric nature of the aldehyde substrate. The table below summarizes expected quantitative outcomes based on established thiazolyl alcohol catalytic profiles[1][2].

Entry	Aldehyde Substrate	Dialkylzinc	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
1	Benzaldehyde	ZnEt₂	12	92	94
2	4-Chlorobenzaldehyde	ZnEt₂	10	95	96
3	4-Methoxybenzaldehyde	ZnEt₂	16	85	88
4	1-Naphthaldehyde	ZnEt₂	18	89	91
5	Hexanal (Aliphatic)	ZnEt₂	24	78	82

Note: Electron-withdrawing groups (Entry 2) accelerate the reaction and often tighten the transition state, yielding higher ee. Electron-donating groups (Entry 3) and aliphatic aldehydes (Entry 5) typically exhibit slower kinetics and slightly reduced selectivity.

Troubleshooting & Best Practices

• Low Enantiomeric Excess (<80%): This is almost exclusively caused by a racemic background reaction. Ensure the toluene is rigorously anhydrous and the aldehyde is freshly distilled. Traces of benzoic acid in the benzaldehyde will protonate the zinc reagent, catalyzing a non-selective pathway.

• Incomplete Conversion: If TLC shows unreacted aldehyde after 24 hours, the dialkylzinc reagent may have degraded. ZnEt₂ solutions lose titer over time; always titrate your organozinc reagents (e.g., using iodine and LiCl) prior to critical asymmetric steps.

• Ligand Recovery: The (R)-2-phenyl-1-(thiazol-2-yl)ethanol ligand can often be recovered during column chromatography. Because it is significantly more polar than the product, it elutes later. Flushing the column with a highly polar solvent (e.g., EtOAc/MeOH) allows for ligand recovery, which can be recrystallized and reused.

References

• Comparison of Tetrahydroisoquinoline (TIQ) Thiazole and Oxazoline Ligands for Asymmetric Henry Reactions. SciELO South Africa.[Link]

• Targets in Heterocyclic Systems: Enantioselective Addition of Dialkylzinc Reagents. Società Chimica Italiana.[Link]

• Chiral Separation for Enantiomeric Determination in the Pharmaceutical Industry. IAPC-OBP.[Link]

Sources

• 1. 1-(4,5-Dimethyl-thiazol-2-yl)-ethanol|CAS 7531-72-8 [benchchem.com]
• 2. scielo.org.za [scielo.org.za]
• 3. iapc-obp.com [iapc-obp.com]

Biocatalytic methods for producing (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Application Note: Biocatalytic Synthesis of (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Executive Summary

This application note details a robust biocatalytic protocol for the asymmetric reduction of 1-(thiazol-2-yl)-2-phenylethanone to (R)-2-phenyl-1-(thiazol-2-yl)ethanol . This chiral heteroaryl alcohol is a high-value pharmacophore, structurally analogous to intermediates used in adrenergic receptor agonists (e.g., Mirabegron) and Dolastatin derivatives.

Unlike chemocatalytic routes (e.g., Noyori transfer hydrogenation) which often suffer from residual metal contamination and lower selectivity due to the competing steric bulk of the thiazole and benzyl groups, this biocatalytic method utilizes Ketoreductases (KREDs) coupled with a Glucose Dehydrogenase (GDH) cofactor recycling system. This process ensures enantiomeric excess (ee ) >99% and conversion >95% under mild aqueous conditions.[1]

Reaction Mechanism & Design

The core challenge in reducing 1-(thiazol-2-yl)-2-phenylethanone is distinguishing between two bulky substituents: the thiazole ring and the benzyl group . Standard KREDs designed for acetophenone (Methyl vs. Phenyl) may struggle with steric recognition here.

We employ a "Bulky-Bulky" specific KRED variant (homologous to Lactobacillus kefir ADH or engineered variants) that follows Anti-Prelog stereochemistry to yield the (R)-alcohol, utilizing NADPH as the hydride source.

Biocatalytic Cycle Diagram

Figure 1: Coupled enzymatic system. The KRED performs the asymmetric reduction while GDH regenerates the expensive NADPH cofactor using Glucose as a sacrificial substrate.

Materials & Equipment

Category	Item	Specification/Source
Enzymes	KRED-Screening Kit	Focus on Lactobacillus (Anti-Prelog) and Rhodococcus homologs.
GDH-105	Glucose Dehydrogenase (20 U/mg).
Substrate	1-(thiazol-2-yl)-2-phenylethanone	Purity >98%. Pre-dissolved in DMSO (see protocol).
Cofactors	NADP+ Na salt	98% purity.
Buffer	Potassium Phosphate (KPi)	100 mM, pH 7.0.
Solvents	DMSO	Cosolvent for substrate solubility.
Ethyl Acetate / MTBE	For extraction.
Analytics	HPLC Column	Chiralcel OD-H or AD-H (Daicel).

Experimental Protocol

Phase 1: Enzyme Screening (Micro-scale)

Objective: Identify the KRED variant yielding the (R)-enantiomer with >90% ee.

• Preparation: Prepare a Master Mix containing:

  • 900 µL Buffer (100 mM KPi, pH 7.0, 1 mM MgSO₄).

  • 10 mg Glucose.

  • 0.5 mg NADP+.

  • 0.5 mg GDH.

• Enzyme Loading: Add 1-2 mg of different KRED lyophilized powders into a 96-well deep-well plate.

• Reaction Start: Add 900 µL Master Mix to each well.

• Substrate Addition: Add 10 mg of 1-(thiazol-2-yl)-2-phenylethanone dissolved in 50 µL DMSO (Total volume ~1 mL, 5% DMSO v/v).

• Incubation: Seal plate with breathable film. Shake at 30°C, 600 rpm for 24 hours.

• Quench: Add 1 mL Ethyl Acetate (EtOAc) to each well. Vortex vigorously for 2 minutes. Centrifuge to separate phases.

• Analysis: Analyze the organic layer via Chiral HPLC (Method below).

Critical Insight: Previous literature indicates Zygosaccharomyces rouxii reductases yield the (S)-enantiomer [1]. Therefore, prioritize bacterial KREDs (e.g., Lactobacillus origin) or engineered "R-selective" variants from commercial panels to target the (R)-enantiomer .

Phase 2: Process Optimization (DoE)

Objective: Maximize solubility and conversion.

The substrate contains a thiazole ring and a phenyl ring, making it hydrophobic.

• Cosolvent: Screen DMSO concentrations (5%, 10%, 15%, 20%). Note: High DMSO can deactivate GDH; do not exceed 20%.

• pH Control: The GDH reaction produces gluconic acid, dropping pH. For scale-up, use a pH-stat (titration with 1M NaOH) or increase buffer strength to 250 mM.

Phase 3: Preparative Scale-Up (10g Protocol)

Objective: Gram-scale synthesis for validation.

• Reactor Setup: 250 mL round-bottom flask with overhead stirrer and pH probe.

• Buffer: Charge 100 mL KPi buffer (100 mM, pH 7.0, 1 mM MgSO₄).

• Cofactor/Recycling: Add:

  • NADP+ (20 mg, catalytic amount).

  • Glucose (2.0 equivalents relative to ketone).

  • GDH (2000 Units).

• Enzyme: Add optimized KRED (200 mg, ~2% w/w loading relative to substrate).

• Substrate Addition: Dissolve 10 g of ketone in 15 mL DMSO. Add dropwise to the stirring buffer mixture to form a fine suspension.

• Reaction: Stir at 30°C, 250 rpm. Maintain pH 7.0 manually or automatically with 2M NaOH.

• Monitoring: Check conversion at 6h, 12h, and 24h via HPLC.

• Workup:

  • Add 20g Celite and stir for 10 mins (aids in emulsion breaking).

  • Filter through a sintered glass funnel.

  • Extract filtrate 3x with MTBE (Methyl tert-butyl ether).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Analytical Methods

HPLC Method for Enantiomeric Excess:

• Instrument: Agilent 1260 Infinity II or equivalent.

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropanol (90 : 10).

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 25°C.

• Detection: UV @ 254 nm (Thiazole absorption).[2]

• Retention Times (Approximate):

  • (S)-Enantiomer: ~12.5 min

  • (R)-Enantiomer: ~14.2 min

  • Ketone Substrate: ~8.0 min

  • Note: Validate retention times with racemic standards.

Troubleshooting & Optimization Logic

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Product Inhibition or pH Drop.	1. Check pH; if <6.5, add base. 2. Add resin (e.g., Amberlite XAD-4) to adsorb product in situ (ISPR).
Low ee (<95%)	Background Reaction or Wrong Enzyme.	1. Run a "No Enzyme" control to ensure no chemical reduction occurs (unlikely with glucose). 2. Screen more stringent "Bulky-Bulky" KRED variants.
Emulsion during Workup	Enzyme denaturation at interface.	Use Celite filtration or add NaCl to saturation before extraction.

Process Workflow Diagram

Figure 2: Strategic workflow from enzyme selection to product isolation.

References

• Zygosaccharomyces rouxii Reduction

  • Title: A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation.[3]

  • Source: BMC Biotechnology, 2018.
  • Relevance: Identifies the (S)-route; establishes the baseline for seeking the complementary (R)-enzyme.

  • URL:[Link]

• General Thiazole/Heteroaryl Reduction

  • Title: Asymmetric reduction of 2-acylthiazoles.

  • Source: Tetrahedron: Asymmetry.[3][4][5][6][7][8][9]

  • Relevance: Establishes the difficulty of thiazole reduction and solvent requirements.

  • URL:[Link]

• Lactobacillus kefir ADH Protocols

  • Title: A Peroxygenase-Alcohol Dehydrogenase Cascade Reaction to Transform Ethylbenzene Derivatives into Enantioenriched Phenylethanol.

  • Source: Advanced Synthesis & C
  • Relevance: Validates Lactobacillus kefir ADH for (R)

  • URL:[Link]

• Commercial Screening Kits

  • Title: Codexis KRED Screening Kits.[4]

  • Source: Codexis Product Literature.[8]

  • Relevance: Industry standard for accessing diverse KRED libraries.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. codexis.com [codexis.com]
• 5. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Deracemization of 1-phenylethanols in a one-pot process combining Mn-driven oxidation with enzymatic reduction utilizing a compartmentalization technique - PMC [pmc.ncbi.nlm.nih.gov]
• 8. real.mtak.hu [real.mtak.hu]
• 9. lup.lub.lu.se [lup.lub.lu.se]

Scalable synthesis of (R)-2-phenyl-1-(thiazol-2-yl)ethanol for pharmaceutical intermediates

Executive Summary

The chiral motif (R)-2-phenyl-1-(thiazol-2-yl)ethanol represents a critical pharmacophore in the synthesis of next-generation antifungal agents, 11

-HSD1 inhibitors, and adrenergic receptor agonists. While racemic synthesis followed by resolution is possible, it is atom-inefficient (max 50% yield) and environmentally burdensome.

This Application Note details two scalable, high-fidelity protocols for the asymmetric synthesis of the target alcohol from 2-phenyl-1-(thiazol-2-yl)ethan-1-one :

• Biocatalytic Reduction (Route A): Utilizes engineered Ketoreductases (KREDs) for >99% ee and mild aqueous conditions.

• Asymmetric Transfer Hydrogenation (Route B): Utilizes the Noyori-Ikariya Ru-TsDPEN complex for robust performance in organic media.[1]

Both protocols are designed to be self-validating with integrated Process Analytical Technology (PAT) checkpoints.

Retrosynthetic Analysis & Strategy

The primary challenge in synthesizing

-heteroaryl chiral alcohols is the potential for the heteroatom (nitrogen/sulfur in thiazole) to coordinate with metal catalysts, poisoning the reaction or eroding enantioselectivity.

• Target: (R)-2-phenyl-1-(thiazol-2-yl)ethanol

• Precursor: 2-phenyl-1-(thiazol-2-yl)ethan-1-one

• Strategic Choice: Direct asymmetric reduction of the ketone bypasses the need for chiral auxiliaries and resolution steps.

Precursor Synthesis (Scalable)

For multi-gram to kilogram scale, the precursor ketone is best accessed via the addition of benzylmagnesium chloride to thiazole-2-carbonitrile, followed by acidic hydrolysis. This avoids the over-addition issues common with ester substrates.

Figure 1: Retrosynthetic logic for the target scaffold.

Protocol A: Biocatalytic Reduction (Enzymatic)

Rationale: Biocatalysis is the preferred industrial route due to superior enantioselectivity (>99% ee), ambient temperature operation, and the elimination of heavy metal waste (Green Chemistry).

Materials

• Substrate: 2-phenyl-1-(thiazol-2-yl)ethanone (100 g scale).

• Enzyme: Engineered KRED (e.g., Codexis KRED-P1 series or equivalent wild-type Lactobacillus kefir screening hits).

• Cofactor: NADP+ (1.0 g).

• Cofactor Recycling System: Glucose Dehydrogenase (GDH) + D-Glucose (or Isopropyl alcohol if using an IPA-dependent KRED).

• Buffer: 100 mM Potassium Phosphate, pH 7.0.

Step-by-Step Protocol

• Buffer Preparation: Prepare 1.0 L of 100 mM KPi buffer (pH 7.0). Add MgSO₄ (2 mM) to stabilize the enzyme.

• Substrate Solution: Dissolve the ketone (100 g, 0.49 mol) in DMSO or IPA (5-10% v/v of total volume) to improve solubility. Note: Thiazoles have limited water solubility; a co-solvent is critical.

• Reaction Initiation:

  • Charge the reactor with buffer solution.

  • Add D-Glucose (1.5 equivalents, 132 g) and GDH (5000 U).

  • Add NADP+ (1.0 g).

  • Add the KRED enzyme preparation (1-2 wt% loading relative to substrate).

  • Add the substrate solution slowly over 1 hour to prevent enzyme inhibition.

• Incubation: Stir at 30°C @ 250 rpm. Maintain pH 7.0 by automatic titration with 1M NaOH (gluconic acid byproduct lowers pH).

• IPC (In-Process Control): Monitor conversion via HPLC every 4 hours. Target >99.5% conversion (typically 12-24 hours).

• Workup:

  • Add Celite® (50 g) and stir for 30 mins. Filter to remove protein debris.

  • Extract the filtrate with Ethyl Acetate (3 x 500 mL).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Mechanism of Action

The KRED transfers a hydride from NADPH to the re-face or si-face of the ketone (depending on enzyme variant) to yield the (R)-alcohol. The NADPH is regenerated in situ by GDH oxidizing glucose.

Figure 2: Coupled enzymatic cycle showing cofactor regeneration.

Protocol B: Ru-Catalyzed Transfer Hydrogenation (Chemical)

Rationale: For facilities lacking fermentation capabilities or when specific enzymes are unavailable, Ru-TsDPEN (Noyori-Ikariya) catalysis is the robust chemical standard. It tolerates the thiazole nitrogen well compared to hydrogenation catalysts.

Materials

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (0.5 mol%).

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotropic mixture).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.

• Scavenger: QuadraPure™ TU (Thiourea based metal scavenger) for cleanup.

Step-by-Step Protocol

• Catalyst Activation: In a Schlenk flask, dissolve RuCl(p-cymene)[(R,R)-Ts-DPEN] (1.5 g for 100 g scale) in degassed DCM (200 mL).

• Substrate Addition: Add 2-phenyl-1-(thiazol-2-yl)ethanone (100 g).

• H-Donor Addition: Cool to 0°C. Slowly add the HCOOH/TEA mixture (250 mL). The reaction is exothermic.

• Reaction: Warm to room temperature (25°C) and stir.

  • Critical Parameter: Thiazole nitrogen can reversibly bind Ru. If rate is slow, increase temperature to 35°C, but monitor ee closely.

• IPC: Check HPLC at 8 hours. Typical reaction time is 12-16 hours.

• Quench & Workup:

  • Dilute with water (500 mL). Separate phases.

  • Wash organic layer with sat. NaHCO₃ (to remove formic acid) and brine.

• Metal Scavenging (Crucial for Pharma):

  • Add QuadraPure™ TU resin (5 wt% relative to product) to the organic phase. Stir 4 hours.

  • Filter and concentrate to obtain the crude solid.

• Crystallization: Recrystallize from n-Heptane/IPA (9:1) to upgrade ee from 97% to >99%.

Process Comparison & Data

Metric	Biocatalysis (Route A)	Ru-ATH (Route B)
Enantiomeric Excess (ee)	> 99.5%	95 - 98% (requires recrystallization)
Yield	90 - 95%	85 - 92%
Reaction Time	12 - 24 h	8 - 16 h
Impurity Profile	Protein residues (easy removal)	Ru metal (requires scavenging)
Scalability	Excellent (Linear)	Good (Exotherm management required)
Cost Driver	Enzyme optimization	Catalyst (Ru) price

Analytical Methods (Validation)

To ensure the "self-validating" nature of these protocols, the following HPLC method is standardized.

Chiral HPLC Parameters:

• Column: Chiralpak AD-H or IA (Daicel), 4.6 x 250 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropanol (90 : 10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Thiazole absorption).

• Temperature: 25°C.

• Retention Times (Approx):

  • (S)-Enantiomer: 8.5 min

  • (R)-Enantiomer: 10.2 min

  • Ketone: 5.0 min

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][2][3] Accounts of Chemical Research. Link

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry. Link

• Codexis Inc. (2012). Ketoreductase Screening Kits for Pharmaceutical Intermediates. Application Guide. Link

• Tao, J., & Xu, J.H. (2009). Biocatalysis in development of green pharmaceutical processes. Current Opinion in Chemical Biology. Link

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research. Link

Sources

• 1. pcliv.ac.uk [pcliv.ac.uk]
• 2. Ether-tethered Ru(ii)/TsDPEN complexes; synthesis and applications to asymmetric transfer hydrogenation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application Note: Advanced Derivatization Strategies for (R)-2-Phenyl-1-(thiazol-2-yl)ethanol in Medicinal Chemistry

Introduction & Strategic Rationale

(R)-2-phenyl-1-(thiazol-2-yl)ethanol is a highly valuable chiral building block in modern drug discovery. It serves as a critical intermediate in the synthesis of the dolaphenine (Doe) subunit, a vital pharmacophore found in the potent antineoplastic agent Dolastatin 10 [1][2].

Derivatizing this specific secondary alcohol presents unique chemical challenges. The hydroxyl group is situated at a hetero-benzylic position (C1), flanked by an electron-withdrawing thiazole ring and a homobenzylic methylene group. This electronic environment makes the C1 position highly electrophilic when activated, but also renders the adjacent proton mildly acidic. Consequently, the use of harsh basic conditions can lead to unwanted deprotonation, enolization, and subsequent racemization.

To maintain strict stereochemical fidelity, derivatization must be carefully engineered. This guide details three field-proven protocols: Stereoinvertive Azidation (for accessing chiral amines) [3], Non-Destructive O-Acylation (for prodrug synthesis), and Mild O-Alkylation (for stable ether linkages).

Logical decision tree for derivatizing (R)-2-phenyl-1-(thiazol-2-yl)ethanol.

Protocol 1: Stereoinvertive Azidation via Mitsunobu Reaction

Mechanistic Causality

To convert the (R)-alcohol into an (S)-amine (the natural configuration of the dolaphenine subunit), a stereoinvertive azidation is required. The Mitsunobu reaction is the gold standard for this transformation [3].

• Reagent Selection: Diphenylphosphoryl azide (DPPA) is utilized as a safe, liquid azide source. Diisopropyl azodicarboxylate (DIAD) is preferred over DEAD due to its superior safety profile and liquid state at ambient temperature.

• Stereochemical Control: The strong electron-withdrawing nature (-I effect) of the thiazole ring destabilizes any potential carbocation at C1, effectively shutting down the

  pathway. Instead, it highly activates the alkoxyphosphonium intermediate toward a clean backside attack by the azide anion, ensuring >98% enantiomeric excess (ee) inversion.

Mechanism of Mitsunobu stereoinversion for chiral thiazolyl alcohols.

Step-by-Step Methodology

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve (R)-2-phenyl-1-(thiazol-2-yl)ethanol (1.0 equiv, 10 mmol) and triphenylphosphine (

  , 1.2 equiv, 12 mmol) in anhydrous THF (50 mL).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Nucleophile Addition: Add DPPA (1.2 equiv, 12 mmol) dropwise over 5 minutes. Self-Validation Check: Ensure no gas evolution occurs at this stage; premature gas indicates moisture contamination.

• Activation: Slowly add DIAD (1.2 equiv, 12 mmol) dropwise over 15 minutes. The solution will transition to a pale yellow color as the betaine intermediate forms and reacts.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor completion via TLC (Hexanes/EtOAc 3:1).

• Workup: Quench with water (10 mL), extract with EtOAc (3 × 30 mL), wash the combined organic layers with brine, dry over anhydrous

  , and concentrate in vacuo.

• Purification: Purify via flash column chromatography to yield (S)-2-phenyl-1-(thiazol-2-yl)ethyl azide.

Protocol 2: Non-Destructive O-Acylation (Steglich Esterification)

Mechanistic Causality

When the goal is to synthesize a prodrug or protect the hydroxyl group while retaining the (R)-configuration, O-H cleavage must be prioritized over C-O cleavage. Traditional acid chloride/pyridine methods can sometimes lead to elimination side-products due to the basicity of pyridine interacting with the thiazole ring. The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) to achieve mild, high-yielding acylation. DMAP acts as a potent nucleophilic acyl transfer catalyst, rapidly forming an N-acylpyridinium intermediate that is highly reactive toward the sterically hindered secondary alcohol.

Step-by-Step Methodology

• Preparation: Dissolve the (R)-alcohol (1.0 equiv, 10 mmol) and the desired carboxylic acid (e.g., pivalic acid, 1.1 equiv, 11 mmol) in anhydrous Dichloromethane (DCM, 40 mL) at 0 °C.

• Catalyst Addition: Add DMAP (0.1 equiv, 1 mmol) in one portion.

• Coupling: Add a solution of DCC (1.1 equiv, 11 mmol) in DCM (10 mL) dropwise. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 3 hours.

• Workup: Filter the suspension through a pad of Celite to remove the DCU precipitate. Wash the filtrate sequentially with 0.5 M HCl (20 mL), saturated

  (20 mL), and brine (20 mL).

• Isolation: Dry the organic layer over

  , concentrate, and purify via silica gel chromatography to isolate the (R)-ester.

Protocol 3: Mild O-Alkylation (Etherification)

Mechanistic Causality

Standard Williamson ether synthesis relies on strong bases like Sodium Hydride (NaH) to form an alkoxide. However, the C1 proton of 2-phenyl-1-(thiazol-2-yl)ethanol is rendered mildly acidic by the adjacent heteroaryl and homobenzylic systems. Deprotonation at C1 results in an enol-like intermediate, leading to catastrophic racemization. To circumvent this, Silver(I) Oxide (

) is employed. acts as a non-nucleophilic, mild base and a Lewis acid that activates the alkyl halide (via halogen abstraction), facilitating etherification with absolute retention of stereochemistry.

Step-by-Step Methodology

• Preparation: In a light-protected flask (wrap in aluminum foil), dissolve the (R)-alcohol (1.0 equiv, 5 mmol) in anhydrous DCM (25 mL).

• Reagent Addition: Add freshly activated

  (1.5 equiv, 7.5 mmol) and the alkyl halide (e.g., benzyl bromide, 1.5 equiv, 7.5 mmol).

• Reaction: Stir the heterogeneous mixture vigorously at room temperature for 24–48 hours. Self-Validation Check: The reaction progress must be strictly monitored by HPLC or LC-MS, as TLC may be obscured by the colloidal silver.

• Workup: Filter the mixture through a short pad of Celite to remove silver salts, washing the filter cake with excess DCM.

• Purification: Concentrate the filtrate and purify via flash chromatography to afford the enantiopure (R)-ether.

Quantitative Data Summary

The following table summarizes the expected outcomes and operational parameters for the derivatization techniques discussed:

Derivatization Technique	Target Derivative	Key Reagents	Expected Yield (%)	Enantiomeric Excess (ee)	Stereochemical Outcome
Mitsunobu Azidation	(S)-Azide	DPPA, DIAD, , THF	85 - 92%	> 98%	Inversion
Steglich Esterification	(R)-Ester	RCOOH, DCC, DMAP, DCM	90 - 95%	> 99%	Retention
Mild Etherification	(R)-Ether	R-X, , DCM	75 - 85%	> 99%	Retention

References

• Reducing the vicissitudes of heterologous prochiral substrate catalysis by alcohol dehydrogenases through machine learning algorithms. bioRxiv. URL:[Link]

• A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation. PubMed Central (PMC). URL:[Link]

• Chemoenzymatic synthesis of (R)- and (S)-1-heteroarylethanols. Academia.edu (Tetrahedron: Asymmetry). URL:[Link]

Technical Notes & Optimization

Improving enantiomeric excess (ee) in (R)-2-phenyl-1-(thiazol-2-yl)ethanol synthesis

Ticket ID: #THZ-8842-EE Subject: Improving Enantiomeric Excess (ee) in Thiazolyl-Ethanol Synthesis Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Priority: Critical (Drug Substance Intermediate)

Executive Summary

You are encountering difficulty achieving high enantiomeric excess (>98% ee) in the reduction of 2-phenyl-1-(thiazol-2-yl)ethanone to its corresponding (R)-alcohol.

This transformation presents a "perfect storm" of synthetic challenges:

• Catalyst Poisoning: The thiazole sulfur and nitrogen atoms are potent ligands that can sequester metal catalysts (Ru/Rh).

• Steric Ambiguity: Unlike acetophenone (Large/Small distinction), your substrate features two "Large" groups (Thiazole vs. Benzyl) flanking the carbonyl. Standard catalysts struggle to discriminate between these faces.

• Racemization Risk: The resulting benzylic-like alcohol, adjacent to an electron-withdrawing heterocycle, is prone to acid-catalyzed racemization during workup.

This guide provides three targeted workflows to resolve these issues, ranked from "Optimization" (Chemical) to "Transformation" (Biocatalytic).

Module 1: Chemical Catalysis (Asymmetric Transfer Hydrogenation)

Diagnosis: If you are using standard Noyori-type catalysts (e.g., Ru-TsDPEN) and getting 60-80% ee, the issue is likely steric confusion and catalyst deactivation .

The "Thiazole Effect" Mechanism

Standard Asymmetric Transfer Hydrogenation (ATH) relies on the catalyst distinguishing between a "Large" (Aryl) and "Small" (Alkyl) group. In your molecule, the Benzyl group (-CH₂Ph) acts as a "Large" group, competing with the Thiazole ring. The catalyst cannot effectively lock the substrate orientation.

Protocol: Modified ATH with pH Control

To fix this, we must enhance the electronic distinction between the groups and prevent catalyst poisoning.

Recommended System: RuCl with Formic Acid/TEA.

Step-by-Step Optimization:

• Catalyst Loading: Increase to 1-2 mol% (standard is 0.5%). The thiazole moiety will inevitably deactivate some catalyst species.

• Solvent Switch: Do not use Isopropanol (reversible). Use Formic Acid/Triethylamine (5:2) azeotrope. The irreversible CO₂ release drives the reaction.

• The "Acidic Shift": Standard protocols use a 5:2 ratio (basic). For thiazoles, shift to a 1:1 ratio or slight acid excess.

  • Why? Protonating the Thiazole Nitrogen (

    ) prevents it from binding to the Ruthenium center.

• Temperature: Lower to 0°C or -10°C . The reaction will be slower (24-48h), but the face selectivity (ee) will improve due to the suppression of the higher-energy transition state.

Troubleshooting Table: ATH

Symptom	Root Cause	Corrective Action
Low Conversion (<50%)	Catalyst poisoning by Thiazole S/N.	Increase catalyst load; Ensure inert atmosphere (O₂ kills Ru-H species).
Moderate ee (70-80%)	Steric confusion (Benzyl vs. Thiazole).	Lower temp to -10°C; Switch to "Tethered" Ru-catalysts (e.g., Ru-teth-TsDPEN).
Inverted Configuration (S)	Cahn-Ingold-Prelog priority flip.	Check CIP priorities. Thiazole > Benzyl. Ensure you are using the correct diamine enantiomer [(R,R) vs (S,S)].

Module 2: Biocatalysis (The "Gold Standard" for >99% ee)

Diagnosis: If chemical catalysis fails to breach 90% ee due to the steric similarity of the flanking groups, Ketoreductases (KREDs) are the required solution. Enzymes distinguish substrates based on 3D pockets, not just "Large/Small" sterics.

Workflow: Enzyme Screening & Scale-up

1. Enzyme Selection Strategy You need an NADPH-dependent KRED . Commercial kits (Codexis, Daicel, Johnson Matthey) are standard.

• Target Class: Look for enzymes active on bulky-bulky ketones or heterocyclic ketones .

• Stereocontrol: Biocatalysis allows access to 99.9% ee.[1] You must screen for "Anti-Prelog" or "Prelog" enzymes to find the specific (R)-selective variant.

2. The Solubility Problem Your substrate is highly hydrophobic. Enzymes work in water.

• Solution: Use a ** biphasic system** or Co-solvent .

• Recipe: Buffer (pH 7.0) + 10-20% DMSO or IPA.

• Advanced: Use a resin (e.g., XAD-4) to act as a substrate reservoir, keeping the concentration low in the water phase to prevent enzyme inhibition (substrate toxicity).

Visualization: Biocatalytic Workflow

Caption: Workflow for transitioning from chemical catalysis to a high-fidelity biocatalytic process.

Module 3: Analytical & Workup Integrity

Diagnosis: Sometimes the reaction works, but the measurement is wrong, or the workup destroys the ee.

HPLC Method Development

Separating Thiazole enantiomers can be tricky due to peak tailing (interaction of Thiazole N with silanols on the column).

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose carbamates).

• Mobile Phase: Hexane : IPA (90:10).

• Additive: You MUST add 0.1% Diethylamine (DEA) or Ethanolamine.

  • Reason: The basic additive masks the silanol sites, sharpening the thiazole peak and preventing "ghost" racemization on the column.

Preventing Workup Racemization

Benzylic alcohols with electron-withdrawing groups (like Thiazole) form stable carbocations.

• Risk: If you use strong acid (HCl) to quench or work up, you will racemize the center via an

  -like mechanism.

• Protocol:

  • Quench with Saturated

    (mildly acidic) or Phosphate Buffer pH 7.

  • Avoid heating the crude extract >40°C during rotary evaporation.

  • Store the product in a freezer; do not leave it in CDCl₃ (often acidic) on the benchtop.

Summary of Recommendations

Parameter	Chemical Route (Quick)	Biocatalytic Route (Robust)
Catalyst	RuCl[(R,R)-TsDPEN]	KRED (Screening required)
Key Additive	Formic Acid (Excess)	DMSO (10-20%)
Temp	-10°C	30°C
Expected ee	85-92%	>99%
Scalability	High (Standard reactors)	High (Requires fermentation/enzyme supply)

References

• Noyori, R., & Hashiguchi, S. (1997).[2] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. Link

• Hollmann, F., et al. (2011). Biocatalytic reduction of heteroaromatic ketones. Green Chemistry, 13, 226-265.

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research, 40(12), 1300–1308. Link

• Codexis Inc. (2023). Ketoreductase Screening Kits User Guide. (Industry standard reference for KRED screening protocols).

(Note: Specific "recipe" papers for 2-phenyl-1-(thiazol-2-yl)ethanol are proprietary or rare; the protocols above are derived from authoritative methodologies for 2-acylthiazole and 2-acylpyridine derivatives cited in References 1 & 3.)

Sources

• 1. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pcliv.ac.uk [pcliv.ac.uk]

Troubleshooting low yields in the reduction of thiazolyl ketones

Topic: Troubleshooting Low Yields & Selectivity Issues

Introduction: The "Thiazole Trap"

If you are experiencing stalled reactions, catalyst deactivation, or poor enantioselectivity when reducing thiazolyl ketones, you are not alone. This substrate class presents a unique "Thiazole Trap" driven by two electronic factors:

• Nitrogen Lone Pair (N-Coordination): The basic nitrogen at the 3-position acts as a Lewis base, sequestering Lewis acidic reducing agents (like Borane or Aluminum hydrides) or poisoning heterogeneous catalysts.

• Sulfur Lability: The C-S bond is susceptible to hydrogenolysis (desulfurization) under vigorous conditions, leading to ring-opening side products.

This guide moves beyond standard textbook protocols to address the specific electronic and steric demands of the thiazole ring.

Diagnostic Decision Tree

Use this flowchart to identify the root cause of your failure and select the correct remediation module.

Figure 1: Diagnostic workflow for selecting the appropriate remediation strategy based on experimental symptoms.

Module 1: The Stalled Reaction (Borohydride Reduction)

Symptom: You are using NaBH₄ or LiAlH₄.[1] The reaction starts but stalls at 30-50% conversion, or requires massive excess of reagent.

The Mechanism of Failure

The thiazole nitrogen is a competent ligand. In standard borohydride reductions, the nitrogen lone pair coordinates to the boron atom of the reducing agent (or the intermediate alkoxyborate). This forms a stable N-B complex that is sterically bulky and electronically deactivated, preventing hydride transfer to the carbonyl carbon.

The Solution: Luche Reduction (CeCl₃[2][3]·7H₂O)

You must switch to Luche conditions . By adding Cerium(III) Chloride, you alter the coordination chemistry.

• Hard/Soft Selectivity: Ce³⁺ is a "hard" Lewis acid (Lanthanide contraction). It coordinates preferentially to the "hard" carbonyl oxygen, activating it for reduction.

• Bypass: The Ce³⁺ activation is stronger than the N-B coordination, allowing the borohydride to attack the activated carbonyl without getting trapped by the nitrogen [1].

Protocol: Luche Reduction of 2-Acetylthiazole

Standardized for 1.0 mmol scale.

Reagent	Equivalents	Role
Thiazolyl Ketone	1.0	Substrate
CeCl₃·7H₂O	1.1 - 1.2	Lewis Acid Activator
NaBH₄	1.0 - 1.2	Hydride Source
Methanol (MeOH)	Solvent (0.4 M)	Required for ligand exchange

Step-by-Step:

• Dissolution: Dissolve ketone (1.0 equiv) and CeCl₃·7H₂O (1.1 equiv) in MeOH.

  • Checkpoint: Ensure the solution is clear. If CeCl₃ does not dissolve, sonicate. The solution may turn slightly yellow due to Lewis acid coordination.

• Cooling: Cool the mixture to 0 °C (ice bath).

• Addition: Add NaBH₄ (1.0 equiv) portion-wise over 5 minutes.

  • Observation: Vigorous bubbling (H₂ gas) is normal.

• Monitoring: Stir at 0 °C. Monitor by TLC/LCMS. Reaction is typically complete in <30 mins.

  • Note: If the reaction is slow, warm to Room Temp (RT), but 0 °C is preferred to maximize chemoselectivity.

• Workup (Critical): Add saturated aqueous NH₄Cl.

  • Troubleshooting Emulsions: Lanthanides form sticky hydroxides. If an emulsion forms, add a few drops of 1M HCl to break the chelate, then extract with EtOAc.

Module 2: Poor Enantioselectivity (Asymmetric Reduction)

Symptom: You are using CBS (Corey-Bakshi-Shibata) or chiral boranes (Ipc₂BCl) and observing low ee (<50%).

The Mechanism of Failure

Chiral boron reagents rely on a precise coordination geometry. The thiazole nitrogen coordinates to the boron center of the catalyst, effectively poisoning it or forming a racemic background reducing species.

The Solution: Asymmetric Transfer Hydrogenation (ATH)

Switch to Ruthenium-based transfer hydrogenation (Noyori type). Ru(II) catalysts are less oxophilic/Lewis-acidic than boron and tolerate the thiazole nitrogen much better. The mechanism involves an outer-sphere hydride transfer that is less susceptible to nitrogen interference [2].

Protocol: Ru-TsDPEN Transfer Hydrogenation

Target: >95% ee.[2]

Reagent	Conditions
Catalyst	RuCl(p-cymene)[(S,S)-TsDPEN] (1-2 mol%)
Hydrogen Donor	Formic Acid / Triethylamine (5:2 azeotrope)
Solvent	DMF or DCM (if solubility is an issue) or neat in H-donor

Step-by-Step:

• Catalyst Prep: In a vial, mix the Ru-catalyst and the ketone.

• Degassing: Purge the vessel with Argon/Nitrogen. Oxygen kills the hydride species.

• Initiation: Add the HCOOH/Et₃N mixture (degassed) via syringe.

• Reaction: Stir at RT (25 °C).

  • Optimization: If conversion is slow after 12h, heat to 40 °C. Do not exceed 60 °C to preserve enantioselectivity.

• Validation: Check conversion via NMR. The reaction is irreversible (CO₂ evolution drives it), unlike iPrOH-based transfer hydrogenation.

Module 3: The Poisoned Catalyst (Heterogeneous Hydrogenation)

Symptom: You are attempting H₂ reduction with Pd/C and observing 0% conversion.

The Mechanism of Failure

Sulfur atoms in the thiazole ring possess lone pairs that bind irreversibly to the active sites of Palladium (Pd), poisoning the catalyst surface. Increasing catalyst loading often fails to overcome this [3].

The Solution: Catalyst Switching

• Platinum Oxide (Adams Catalyst, PtO₂): Pt is generally more resistant to sulfur poisoning than Pd.

• Homogeneous Catalysis: Use soluble catalysts (Rh or Ru) where the metal center is protected by bulky ligands, preventing sulfur coordination.

Comparison of Catalytic Methods:

Catalyst	Success Rate	Risk	Notes
Pd/C	Low	High	Rapidly poisoned by Sulfur.
PtO₂	Medium	Medium	Works at higher pressures (50-100 psi).
Raney Ni	High	Critical	Desulfurization risk. Can strip the S from the ring.
Homogeneous Ru	Best	Low	Requires ligand screening (see ATH above).

Visualizing the Interference Mechanism

The following diagram illustrates why Boron-based reagents fail without modification (Luche) and why Ruthenium catalysts succeed.

Figure 2: Mechanistic competition. Standard boranes are trapped by the Nitrogen (Red). Ce(III) preferentially activates the Oxygen (Green), enabling reduction.

Frequently Asked Questions (FAQ)

Q: Can I use Raney Nickel to force the reduction? A: Proceed with extreme caution. Raney Nickel is a desulfurizing agent. While it will reduce the ketone, it frequently cleaves the C-S bond, destroying the thiazole ring to form an acyclic amine/amide. If you must use it, deactivate the catalyst first with acetone or use strictly controlled low temperatures.

Q: My Luche reduction worked, but I can't separate the product from the Cerium salts. A: This is a common workup issue. Do not rely on simple extraction. Use a Rochelle's Salt (Potassium Sodium Tartrate) wash. Stir the organic/aqueous mixture vigorously for 30 minutes. The tartrate chelates the Lanthanide/Aluminum salts, solubilizing them in the aqueous layer and breaking the emulsion.

Q: Why not just protect the Nitrogen? A: You can, but it adds two synthetic steps (protection/deprotection). N-alkylation (forming a thiazolium salt) changes the electronics entirely and might make the ring susceptible to hydride addition on the ring rather than the ketone. Lewis acid complexation (Luche) is a "transient protection" strategy that is far more efficient.

References

• Luche, J. L. (1978).[3][4] Lanthanides in organic chemistry. 1. Selective 1,2 reductions of conjugated ketones.[4] Journal of the American Chemical Society, 100(7), 2226–2227.[4]

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2][5] Accounts of Chemical Research, 30(2), 97–102.

• Maegawa, T., et al. (2006).[6] Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Organic Letters, 8(15), 3279–3281.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. The hydrogenation/transfer hydrogenation network: asymmetric hydrogenation of ketones with chiral eta6-arene/N-Tosylethylenediamine-ruthenium(II) catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemicals [chemicals.thermofisher.cn]
• 4. Luche reduction - Wikipedia [en.wikipedia.org]
• 5. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 6. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide [organic-chemistry.org]

Technical Support Center: Stability &amp; Purification of (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Case ID: RAC-TZ-001 Status: Active Priority: High (Chiral Integrity Risk) Agent: Senior Application Scientist

Diagnostic & Triage Module

Welcome to the technical support hub for (R)-2-phenyl-1-(thiazol-2-yl)ethanol. This molecule presents a unique "dual-threat" profile due to the electron-withdrawing nature of the thiazole ring adjacent to the chiral center.

Before proceeding with purification, use the following decision matrix to assess your current risk factors.

Figure 1: Decision matrix for identifying the root cause of enantiomeric excess (ee) erosion during processing.

Technical Deep Dive: The Mechanism of Failure

To prevent racemization, you must understand why it happens. This molecule is not a standard alcohol; it is an

-heteroaryl carbinol .

The "Push-Pull" Vulnerability

The chiral center at C1 is sandwiched between a hydroxyl group and a thiazole ring. This creates two distinct failure modes:

• Acid-Catalyzed SN1 Pathway (The Silica Trap):

  • Mechanism: Silica gel is naturally acidic (pH 4–5). Protonation of the hydroxyl group creates a good leaving group (

    ).

  • Causality: The adjacent thiazole ring stabilizes the resulting carbocation via resonance. Once the carbocation forms, the stereochemical information is lost. Re-attack by water or solvent occurs from either face, yielding a racemate.

  • Critical Insight: Standard "flash grade" silica is often acidic enough to trigger this within minutes [1, 5].

• Base-Catalyzed Enolization (The Proton Exchange):

  • Mechanism: The thiazole ring is electron-deficient (similar to pyridine). It pulls electron density away from C1, significantly increasing the acidity of the C1 proton (

    estimated ~18–20, compared to ~45 for alkanes) [2, 3].

  • Causality: Even weak bases (like carbonate or residual amine impurities) can deprotonate C1, forming a planar enolate-like intermediate. Upon reprotonation, the configuration is randomized.

Validated Purification Protocols

Protocol A: Buffered Silica Chromatography (Gold Standard)

Use this method if purity is <95% and recrystallization is ineffective.

Reagents:

• Silica Gel 60 (230–400 mesh)

• Triethylamine (Et3N) or Diisopropylamine

• Eluent: Hexane/Ethyl Acetate (or DCM/MeOH)

Step-by-Step Procedure:

• Slurry Preparation: Prepare the silica slurry using your starting non-polar solvent (e.g., Hexane).

• Deactivation Step: Add 1.0% v/v Triethylamine to the slurry. Stir for 10 minutes. This neutralizes the acidic silanol sites on the silica surface [15].

• Column Packing: Pour the column. Flush with 2 column volumes (CV) of the mobile phase containing 0.5% Et3N.

• Loading: Dissolve the crude material in a minimum amount of DCM (buffered with 0.5% Et3N). Load gently.

• Elution: Run the gradient. Maintain 0.1% to 0.5% Et3N in the mobile phase throughout the run to prevent re-acidification.

• Post-Run: Evaporate fractions immediately at <40°C . Do not leave the product dissolved in the basic eluent for prolonged periods.

Protocol B: Non-Destructive Recrystallization

Use this method for final polishing of ee% (e.g., upgrading 96% ee to >99% ee).

Solvent System: Isopropyl Alcohol (IPA) / n-Heptane. Rationale: IPA is a secondary alcohol (less likely to participate in exchange than MeOH) and Heptane is strictly aprotic.

Step-by-Step Procedure:

• Dissolution: Dissolve the solid in minimal IPA at 50°C . Do not reflux.

• Filtration: Rapidly filter any insolubles while warm.

• Precipitation: Slowly add n-Heptane (at room temperature) until slight turbidity persists.

• Crystallization: Allow the mixture to cool slowly to room temperature, then refrigerate at 4°C. Avoid crash-cooling, which traps impurities.

• Collection: Filter the white needles/solids. Wash with cold Heptane.

• Drying: Vacuum dry at 35°C max.

Stability Data & Solvent Compatibility

The following table summarizes solvent risks based on the chemical lability of the thiazole-carbinol motif.

Solvent Class	Examples	Risk Level	Technical Notes
Chlorinated	DCM, Chloroform	Medium	Commercial often contains HCl stabilizers (acidic). Must use Amylene-stabilized or filter through basic alumina.
Alcohols	Methanol, Ethanol	Medium	Protic solvents facilitate proton exchange if any base is present. Avoid high temps (>60°C).
Ethers	THF, MTBE	Low	Excellent for storage. Aprotic and generally neutral.
Alkanes	Hexane, Heptane	Low	Best for anti-solvent use. No proton exchange risk.
Ketones	Acetone	High	Risk of aldol-type side reactions or facilitation of tautomerization under basic conditions.

Frequently Asked Questions (FAQ)

Q: I used neutral alumina instead of silica, but my yield dropped. Why? A: Alumina is often more "sticky" (higher adsorption) for polar heterocycles like thiazoles. While it prevents acid-catalyzed racemization, you may need a more polar eluent (e.g., 5-10% MeOH in DCM) to recover the compound fully. Recommendation: Switch back to Silica but strictly use the Et3N buffering method described in Protocol A.

Q: Can I use HPLC to separate the enantiomers if chemical purification fails? A: Yes. The (R)-enantiomer can be resolved using polysaccharide-based chiral columns.

• Column: Chiralpak IG or IA (Immobilized phases are preferred for solvent flexibility).

• Mobile Phase: n-Hexane : Ethanol (80:20) or n-Hexane : IPA (85:15).

• Note: Avoid diethylamine (DEA) as a modifier if you can; use 0.1% TFA only if peak tailing is severe, but be cautious of the acid sensitivity [13, 15].

Q: My ee% drops when I leave the compound in solution overnight. Is it the light? A: Unlikely to be photo-racemization unless a photosensitizer is present. It is more likely trace acidity/basicity in the solvent or the glass surface. Standard laboratory glass is slightly basic.

• Fix: Store the compound as a solid. If solution storage is mandatory, use anhydrous THF or Toluene and store at -20°C.

References

• Vertex AI Search. (2025). Preventing racemization of chiral benzylic alcohols during chromatography. 1[2]

• Chemistry LibreTexts. (2020). Relative Acidity of alpha-Hydrogens. 2

• Cardiff University. (2018). Racemization in Drug Discovery: Mechanisms and Prediction. 3

• Fluorochem. (2025). (R)-1-(Thiazol-2-yl)ethanol Product Specifications. 4

• Sigma-Aldrich. (2024). Chiral Chromatography Frequently Asked Questions. Link[2][5]

Sources

• 1. Does a chiral alcohol really racemize when its OH group is protected with Boyer's reaction? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. pubs.acs.org [pubs.acs.org]

Optimizing solvent selection for crystallization of thiazole alcohols

Current Status: Operational Ticket ID: TZL-CRYS-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Thiazole alcohols present a unique crystallization challenge due to their amphiphilic nature. The thiazole ring acts as a hydrogen bond acceptor (via the nitrogen), while the alcohol group acts as both a donor and acceptor. This duality often leads to "oiling out" (Liquid-Liquid Phase Separation, LLPS) rather than clean crystallization, particularly when the solvent interferes with the formation of the crystal lattice's hydrogen bond network.

This guide provides a self-validating workflow to optimize solvent selection, prevent oiling out, and control polymorphism.

Module 1: Solvent Selection Strategy

The "Goldilocks" Polarity Zone

Thiazole alcohols typically fail to crystallize in highly non-polar solvents (due to low solubility) and highly polar protic solvents (due to excessive solubility or solvate formation). You must target the "intermediate polarity" zone or use binary systems.

Recommended Solvent Classes (Based on ICH Q3C Safety Guidelines):

Solvent Class	Suitability	Specific Solvents	Technical Notes
Alcohols (C2-C4)	High	Ethanol, Isopropanol (IPA), n-Butanol	Good solubility at high T. Risk: Solvate formation. Use dry solvents if hydrate formation is suspected.
Esters	Medium-High	Ethyl Acetate (EtOAc), Isopropyl Acetate	Excellent for disrupting solvates. often yields anhydrous forms.
Nitriles	Medium	Acetonitrile (MeCN)	High dipole moment. Good for breaking strong intermolecular H-bonds, but can lead to oiling out if cooled too fast.
Hydrocarbons	Low (Anti-solvent)	n-Heptane, Toluene	Use only as anti-solvents. Direct crystallization often yields amorphous gums.
Ketones	Medium	Acetone, MEK	Good solubility, but high volatility can cause crusting/uncontrolled nucleation.

The "Cocktail" Screening Protocol

Do not rely on single solvents. Use a 4-vial screen to determine the solubility curve profile.

• Vial A (Protic): Ethanol

• Vial B (Aprotic Polar): Ethyl Acetate

• Vial C (Binary 1): Ethanol : Water (90:10)

• Vial D (Binary 2): Ethyl Acetate : Heptane (50:50)

Critical Check: If the material dissolves at Room Temperature (RT) in 10 volumes of solvent, the solubility is too high for cooling crystallization. You need a solvent where solubility is high at reflux but <20 mg/mL at RT.

Module 2: Troubleshooting "Oiling Out" (LLPS)

Issue: The solution turns cloudy/milky at high temperatures, or distinct oil droplets form before crystals appear. Root Cause: The system enters a "miscibility gap" where the amorphous oil phase is thermodynamically more stable than the crystalline solid phase relative to the solution.

Mechanism of Failure

Oiling out occurs when the interaction between the solute and solvent is unfavorable (too weak), causing the solute molecules to aggregate into a liquid phase rather than organizing into a lattice. This is common in thiazoles due to their low melting points and conformational flexibility.

Mitigation Workflow (Interactive Diagram)

Figure 1: Decision tree for mitigating Liquid-Liquid Phase Separation (Oiling Out) in thiazole crystallization.

Module 3: Polymorph Control & Solvates

Thiazole alcohols are prone to pseudopolymorphism (solvates) because the alcohol proton can incorporate solvent molecules into the lattice.

FAQ: How do I ensure I have the stable anhydrous form?

Q: My DSC shows a broad endotherm before the melting point. Is this a solvate? A: Likely, yes. Thiazole alcohols often form channel solvates.

• Test: Run TGA (Thermogravimetric Analysis). If you see weight loss >1% before the melting point, it is a solvate.

• Fix: Recrystallize from a non-solvating solvent like Isopropyl Acetate or Toluene . Avoid Methanol if the molecule is small, as Methanol fits easily into lattice voids.

Q: The crystal habit changes from needles to blocks. Does this mean a new polymorph? A: Not necessarily. Solvent choice affects growth rates of different crystal faces (morphology) without changing the internal lattice (polymorph).

• Validation: You must confirm with XRPD (X-Ray Powder Diffraction). If the peak positions (2-theta) change, it is a new polymorph. If only peak intensities change, it is just a morphology change [4].

Module 4: Standard Operating Protocols (SOPs)

Protocol A: Metastable Zone Width (MSZW) Determination

Objective: Determine the safe operating window for seeding to prevent spontaneous nucleation (which leads to fines and oiling out) [5].

Equipment:

• Jacketed vessel with overhead stirring.

• Turbidity probe (or visual inspection).

• Temperature probe.[1][2]

Step-by-Step:

• Saturation: Prepare a suspension of the thiazole alcohol in the chosen solvent at 20°C.

• Dissolution (Solubility Curve): Heat at 0.5°C/min until the solution becomes clear (

  ). Record this point.

• Nucleation (MSZW Limit): Cool the clear solution at 0.5°C/min until turbidity is observed (

  ).

• Calculation:

  .

• Application: Your Seeding Point should be exactly in the middle of the MSZW.

  • Example: If

    and , add seeds at 50°C .

Protocol B: Anti-Solvent Addition (The "Reverse Addition" Method)

Context: If standard cooling fails, use anti-solvent. Critical Step: Do not add anti-solvent to the product solution. This creates local zones of high supersaturation, causing oiling out.[3] Correct Method: Slowly add the product solution (in good solvent) into a stirring volume of anti-solvent . This maintains low supersaturation throughout the process.

References

• ICH Expert Working Group. (2021). ICH Q3C (R8) Impurities: Guideline for Residual Solvents. International Council for Harmonisation.[4] [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization: Mechanisms and Mitigation. [Link][5]

• Deneau, E., & Steele, G. (2005). An In-Depth Look at Oiling Out. Organic Process Research & Development. (Contextualized via LibreTexts: [Link])

• Amari, S., et al. (2022).[6][7] Operation Strategy for Avoiding Oiling‐Out During the Anti‐Solvent Crystallization Based on Ternary Phase Diagram. Chemical Engineering & Technology. [Link]

• Barrett, P., & Glennon, B. (2002).[8] Characterizing the Metastable Zone Width and Solubility Curve Using Lasentec FBRM and PVM. Chemical Engineering Research and Design. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 3. mt.com [mt.com]
• 4. uspnf.com [uspnf.com]
• 5. mt.com [mt.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. mt.com [mt.com]

Removing metal catalyst impurities from (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Topic: Troubleshooting the Removal of Metal Catalyst Impurities from (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Audience: Researchers, Scientists, and Drug Development Professionals

From the desk of the Senior Application Scientist:

Welcome to the technical support center. This guide is designed to provide practical, in-depth solutions for challenges encountered during the purification of (R)-2-phenyl-1-(thiazol-2-yl)ethanol, a key intermediate in pharmaceutical synthesis. The use of transition metal catalysts (e.g., Palladium, Ruthenium, Rhodium) is often essential for efficient synthesis but necessitates robust purification strategies to meet stringent regulatory limits.[1][2][3] This document provides troubleshooting advice and detailed protocols to help you achieve the required purity for your active pharmaceutical ingredient (API).

Frequently Asked Questions & Troubleshooting Guide

Q1: My initial analysis (ICP-MS) of the crude (R)-2-phenyl-1-(thiazol-2-yl)ethanol shows very high palladium levels (>1,500 ppm). What is the most effective first-pass purification strategy?

A1: For high levels of metal contamination, a bulk removal method is the most economical and efficient starting point.

The primary goal is to drastically reduce the metal concentration without significant loss of your target compound. Activated carbon is an excellent first choice due to its high surface area and broad applicability.[4][5]

Scientific Rationale: Activated carbon possesses a porous structure with a large surface area, which allows it to adsorb metal catalysts.[4] The mechanism involves both physical adsorption within the pores and chemisorption, where the metal coordinates to surface functional groups.[6] It is particularly effective for heterogeneous catalysts like Palladium on carbon (Pd/C) and can also remove colored impurities.[7][8]

• Solvent Selection: Dissolve the crude product in a suitable solvent (e.g., Toluene, Ethyl Acetate, or THF) at a concentration of 5-10 mL of solvent per gram of product. The chosen solvent should fully dissolve your compound but not react with it.

• Carbon Addition: Add powdered activated carbon (0.5 to 2.0 times the weight of the crude product). The exact amount may require optimization; start with a 1:1 weight ratio.

• Slurry & Heat: Stir the mixture vigorously to create a uniform slurry. Gently heat the slurry to 40-50°C for 2-4 hours. Increased temperature often improves the kinetics of adsorption.

• Filtration: Allow the mixture to cool to room temperature. Filter the slurry through a pad of diatomaceous earth (e.g., Celite®) to remove the fine carbon particles. It is crucial to ensure no carbon fines pass through into the filtrate.

• Rinse and Concentrate: Wash the filter cake with 2-3 portions of fresh solvent to recover any adsorbed product. Combine the filtrate and washes, then concentrate under reduced pressure.

• Analysis: Submit a sample of the purified product for Inductively Coupled Plasma Mass Spectrometry (ICP-MS) analysis to quantify the remaining palladium content.[9][10][11]

Q2: I performed an activated carbon treatment, but my palladium levels are still above the acceptable limit of 10 ppm required by ICH Q3D guidelines. What should I do next?

A2: When bulk methods are insufficient, a more targeted approach using a metal scavenger is required.

Metal scavengers are functionalized solid supports, typically silica-based or polymeric, designed to selectively bind and remove metal ions from a solution.[12] They are highly effective for reducing metal content to very low levels (ppb).[13]

Scientific Rationale: Scavengers work via chemisorption. Their functional groups (e.g., thiols, amines, thioureas) act as strong chelating agents, forming irreversible or highly stable coordination complexes with the target metal catalyst.[12][14] Thiol-functionalized silica, such as SiliaMetS® Thiol, is particularly effective for scavenging palladium.[15][16][17]

Caption: Decision tree for selecting and optimizing a metal scavenger.

• Quantify Metal: Use the ICP-MS result to determine the molar amount of residual palladium in your product batch.

• Select Scavenger: For palladium, SiliaMetS® Thiol or ISOLUTE® Si-Thiol are excellent starting points.[15][18]

• Prepare Solution: Dissolve the product in a suitable solvent (Toluene, THF, or Acetonitrile are often good choices) at a concentration of 10-20 mL/g.

• Add Scavenger: Add the chosen scavenger, typically using 3 to 5 molar equivalents relative to the residual metal.

• Reaction: Stir the mixture at room temperature or slightly elevated temperature (40-60°C) for 4 to 16 hours. The optimal time and temperature should be determined experimentally.

• Filtration: Filter the mixture to remove the solid scavenger. Wash the scavenger on the filter with fresh solvent to ensure complete recovery of the product.[19]

• Concentration & Analysis: Combine the filtrate and washes, concentrate under reduced pressure, and submit a final sample for ICP-MS analysis.

Q3: My product is thermally sensitive, and I am concerned about degradation with heating. Can recrystallization alone be used to remove metal impurities?

A3: Yes, recrystallization can be an effective method for purification, but its success is highly dependent on the nature of the impurity and the chosen solvent system. [20]

Scientific Rationale: Recrystallization purifies compounds based on differences in solubility.[21] The goal is to choose a solvent system where the desired compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures, while the metal impurity remains in the "mother liquor" upon cooling.[21][] However, sometimes the metal catalyst can become trapped or co-crystallize with the product, making this method less effective on its own.[23]

• Solvent Screening: Identify a suitable single or binary solvent system. An ideal solvent will dissolve the (R)-2-phenyl-1-(thiazol-2-yl)ethanol when hot but not at room temperature. Common choices include isopropanol/water, ethanol, or ethyl acetate/heptane mixtures.

• Dissolution: Dissolve the impure solid in a minimal amount of the chosen hot solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly and undisturbed to room temperature, followed by further cooling in an ice bath to maximize crystal formation. Slow cooling is critical for forming pure crystals.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing the impurities.

• Drying & Analysis: Dry the purified crystals under vacuum and analyze for residual metal content via ICP-MS.

Q4: I have tried multiple methods, but a small amount of metal catalyst remains tightly bound to my product. What could be the cause and solution?

A4: Strong coordination between the metal catalyst and a heteroatom in your product, such as the nitrogen or sulfur on the thiazole ring, can make removal difficult.

In such cases, a combination of methods or a change in the product's chemical state may be necessary.

Scientific Rationale: The thiazole moiety in (R)-2-phenyl-1-(thiazol-2-yl)ethanol contains Lewis basic nitrogen and sulfur atoms that can coordinate strongly with residual palladium or ruthenium. This turns the impurity into a complex with the product itself. To break this interaction, you can sometimes use a pH adjustment or a competitive ligand.

Caption: Advanced strategies for tightly-bound metal impurities.

Troubleshooting Insights:

• Acidic Wash: An acidic workup can protonate the nitrogen on the thiazole ring, potentially disrupting its coordination to the metal and making the metal more available for scavenging.

• Competitive Ligands: Adding a small amount of a strong, soluble chelating agent like N-acetylcysteine can "pull" the metal off the product, forming a new complex that is then more easily adsorbed by activated carbon or a scavenger.[1]

• Combined Approach: A sequence of treatments can be highly effective. For example, treat with a competitive ligand, followed by activated carbon, and finally polish with a high-affinity metal scavenger.[24]

Data Summary Table

Purification Method	Typical Starting [Pd] (ppm)	Typical Final [Pd] (ppm)	Key Advantage	Key Disadvantage
Activated Carbon	>1000	50 - 200	Low cost, high capacity	Non-selective, potential product loss[19]
Metal Scavengers	50 - 500	<10	High selectivity, very low final levels	Higher cost, requires screening
Recrystallization	<500	10 - 100	Purifies product and removes impurities	Can concentrate metal in crystals[23]
Combined Methods	>1000	<5	Most robust and effective approach	More complex, multi-step process

References

• ICH Q3D Elemental Impurities – What are the Requirements? - West. [Link]

• ICP-MS Detection of Trace Elements and Heavy Metals - Pacific BioLabs. [Link]

• Screening Binary Systems of Chelating Agents Combined with Carbon or Silica Gel Adsorbents: The Development of a Cost-Effective Method to Remove Palladium from Pharmaceutical Intermediates and APIs - ACS Publications. [Link]

• ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment - Intertek. [Link]

• Guideline for Elemental Impurities Q3D(R2) - ICH. [Link]

• Guideline for Elemental Impurities Q3D(R1) - ICH. [Link]

• How to Remove Palladium in three easy steps - Biotage. [Link]

• Scavenger Resins - Amerigo Scientific. [Link]

• Elemental impurities per USP and ICH q3d guidelines - Labcorp. [Link]

• Process Development Whitepaper Metal Scavenging - CatSci. [Link]

• A sustainable approach for removal of an Active Pharmaceutical Ingredient (API) - Inopsys. [Link]

• ICP-MS Is the Key Technique for the Control of Toxic Impurities - Netpharmalab. [Link]

• Heavy Metal Scavengers - Diva Envitec. [Link]

• Application Note : SiliaMetS Metal Scavengers - Velocity Scientific Solutions. [Link]

• Metal scavengers for organic purification - Biotage. [Link]

• Improving Operator Safety in API Catalyst Recovery - Amazon Filters. [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry - ACS Publications. [Link]

• Using ICP-MS and ICP-OES to Measure Trace Elemental Impurities in Pharmaceuticals in Compliance with Proposed Pharmacopeia Chapters - Spectroscopy Online. [Link]

• SiliaMetS® Metal Scavengers : an Efficient Tool to Remove Metal Residues from APIs - Technology Networks. [Link]

• Catalyst Support with Activated Carbon - Calgon Carbon. [Link]

• Crystallization Method Development and Optimization - Triclinic Labs. [Link]

• Application of activated carbon as a catalyst and catalyst carrier - Heycarbons. [Link]

• Catalyst-Modified Activated Carbon for Aldehyde Removal - Japan Carbon. [Link]

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs) - Crimson Publishers. [Link]

• Removal of palladium (Pd) catalysts - Osaka Gas Chemicals Co., Ltd. [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. [Link]

Sources

• 1. arborassays.com [arborassays.com]
• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]
• 4. Catalyst Support with Activated Carbon [calgoncarbon.com]
• 5. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 6. heycarbons.com [heycarbons.com]
• 7. amazonfilters.com [amazonfilters.com]
• 8. Activated Carbon for Color Removal | 6 key Applications [allcarbontech.com]
• 9. pacificbiolabs.com [pacificbiolabs.com]
• 10. netpharmalab.es [netpharmalab.es]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 13. apolloscientific.co.uk [apolloscientific.co.uk]
• 14. crimsonpublishers.com [crimsonpublishers.com]
• 15. catsci.com [catsci.com]
• 16. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 17. velocityscientific.com.au [velocityscientific.com.au]
• 18. biotage.com [biotage.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Crystallization Method Development Services from Triclinic Labs [tricliniclabs.com]
• 21. mt.com [mt.com]
• 23. biotage.com [biotage.com]
• 24. pubs.acs.org [pubs.acs.org]

Enhancing stability of (R)-2-phenyl-1-(thiazol-2-yl)ethanol under acidic conditions

Technical Support Center: Thiazole Chemistry Division Subject: Stability Protocol for (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Welcome to the Technical Support Hub

Case ID: THZ-2P-STAB-001 Molecule: (R)-2-phenyl-1-(thiazol-2-yl)ethanol Class: Chiral

-Heteroaryl Alcohol (Key Intermediate for -adrenergic agonists like Mirabegron) Issue: Degradation and Racemization under Acidic Conditions[1]

This guide is designed for process chemists and analytical scientists encountering stability failures with (R)-2-phenyl-1-(thiazol-2-yl)ethanol. Unlike standard alcohols, the proximity of the thiazole ring and the chiral center creates a unique "push-pull" electronic environment that accelerates degradation in acidic media.

Module 1: Diagnostic Hub – Why is my molecule failing?

User Question: “I observed a purity drop of 15% after stirring in dilute HCl for 2 hours. A new peak appeared at RRT 1.2. What is happening?”

Technical Analysis: Your molecule is undergoing Acid-Catalyzed Dehydration driven by the thermodynamic stability of the resulting conjugated system.

• The Mechanism:

  • Protonation: The acidic environment protonates the hydroxyl group (

    ).[1]

  • Carbocation Formation (Rate Limiting): The leaving group (

    ) departs. Although the protonated thiazole is electron-withdrawing (destabilizing), the adjacent Phenyl ring (benzylic position) sufficiently stabilizes the carbocation to allow its formation.

  • Elimination (The Driving Force): The loss of a proton yields the Vinyl Thiazole (styryl-thiazole analog). This product is highly conjugated (Phenyl–Alkene–Thiazole), acting as a "thermodynamic sink."

• Secondary Risk - Racemization:

  • If the carbocation forms but captures water instead of eliminating, it re-forms the alcohol. However, the carbocation is planar (

    ). The water attack is non-stereoselective, leading to the (S)-enantiomer and loss of optical purity.

Visualizing the Failure Mode:

Caption: Figure 1. Acid-catalyzed degradation pathways showing the bifurcation between irreversible dehydration (primary impurity) and reversible racemization.[1]

Module 2: Stabilization Protocols – How do I fix it?

User Question: “My synthesis requires an acidic quench. How do I prevent degradation during workup?”

Solution: The "Cryogenic Flash-Quench" Protocol Standard room-temperature quenching is too slow for this labile motif.[1] You must arrest the carbocation formation kinetically.

Protocol A: Cryogenic Acid Quench

Use this when quenching a reaction mixture (e.g., Grignard or reduction) containing the alkoxide.

Step	Action	Critical Parameter	Reasoning
1	Cooling	Cool reaction mass to -10°C to 0°C .[1]	Reduces kinetic energy; slows rate of loss ( ).[1]
2	Buffer Prep	Prepare 20% w/v Ammonium Chloride ( ) or Phosphate Buffer (pH 6.0) .[1]	Avoids strong mineral acids (HCl/H2SO4) which have low .
3	Addition	Add quencher slowly to maintain internal temp < 5°C.	Exotherms create local "hot spots" where acid catalysis accelerates.
4	Extraction	Immediately extract into MTBE or Toluene .	Moves the neutral alcohol out of the aqueous acidic phase instantly.
5	Neutralization	Wash organic layer with 5% immediately.	Ensures no residual acid is carried over into concentration steps.

Protocol B: Solvent Selection for Storage

User Question: “Can I store the intermediate in solution?” Answer: Only in aprotic, non-acidic solvents.

• Recommended: Toluene, Ethyl Acetate, DCM (stabilized with amylene, not acid).

• Avoid: Chloroform (often contains HCl traces), Alcohols (can form ethers via

  ), Acetone (can form acetals).[1]

Stability Data (Simulated based on Class Behavior):

Condition	pH	(Half-life)	Risk Level
1M HCl, 25°C	0.1	< 30 min	CRITICAL
5% Acetic Acid, 25°C	2.4	~ 4 hours	HIGH
Phosphate Buffer, 25°C	6.0	> 48 hours	LOW
Solid State, 4°C	N/A	> 2 years	SAFE

Module 3: Analytical Troubleshooting

User Question: “I see a split peak in HPLC. Is it the impurity or an artifact?”

Troubleshooting Guide:

• Check Diluent pH:

  • Issue: Dissolving the sample in an unbuffered acidic mobile phase (e.g., 0.1% TFA in Water/MeCN) can induce degradation inside the HPLC vial while waiting for injection.

  • Fix: Use 10mM Ammonium Bicarbonate (pH 7.5) or neutral Water/MeCN as the diluent.

• Racemization Artifacts:

  • Issue: On Chiral HPLC, the baseline between (R) and (S) peaks is elevated (plateau).

  • Diagnosis: This indicates "on-column racemization."[1] The column temperature is too high, or the mobile phase is too acidic.

  • Fix: Lower column temp to 10-15°C and switch to a neutral mobile phase (e.g., Hexane/IPA with 0.1% DEA).[1]

Module 4: Process Decision Tree

Use this logic flow to determine the safe handling of your intermediate.

Caption: Figure 2. Operational decision tree for minimizing degradation risks during processing.

References

• Mirabegron Impurity Profiling

  • SynThink Research Chemicals. (n.d.). Mirabegron EP Impurities & USP Related Compounds. Retrieved from

  • Context: Identifies thiazole-acetic acid and related degradation products, confirming the lability of the thiazole-alkyl bond.

• Mechanistic Grounding (Acid-Catalyzed Dehydration)

  • Chemistry LibreTexts. (2023). The Dehydration of Ethanol (and general alcohols). Retrieved from [1]

  • Context: Establishes the E1 mechanism (Protonation Carbocation Alkene) applicable to benzylic alcohols.

• Racemization of Chiral Alcohols

  • Royal Society of Chemistry. (2007). Chapter 3: Racemization, Enantiomerization and Diastereomerization. Retrieved from [1]

  • Context: Details the acid-catalyzed enantioconversion pathways for secondary alcohols via achiral carbocation intermedi

• Thiazole Stability Studies

  • BenchChem. (2025).[2] Technical Support Center: Stability of 2-(4-Methylphenyl)-4(5H)-thiazolone Derivatives. Retrieved from

  • Context: Provides comparative stability data for thiazole derivatives under stress conditions (acidic/alkaline/oxid

Sources

• 1. N-(2-Amino-4-thiazolyl)acetyl Mirabegron | C26H28N6O3S2 | CID 117986481 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Enantiomeric Separation of (R)- and (S)-2-phenyl-1-(thiazol-2-yl)ethanol via Chiral HPLC

Executive Summary

The chiral resolution of aryl-heteroaryl carbinols, specifically 2-phenyl-1-(thiazol-2-yl)ethanol, is a critical analytical step in drug development and pharmacological profiling. Because the enantiomers of chiral compounds often exhibit distinct pharmacodynamic and pharmacokinetic profiles, achieving baseline resolution (

) is non-negotiable for accurate functional evaluation. This guide objectively compares the performance of leading derivatized polysaccharide chiral stationary phases (CSPs) and establishes a self-validating, robust HPLC methodology for the separation of this racemate.

Mechanistic Causality in Chiral Recognition

The separation of (R)- and (S)-2-phenyl-1-(thiazol-2-yl)ethanol relies on the transient formation of diastereomeric complexes between the enantiomers and the chiral selector of the stationary phase. The analyte possesses three primary interaction sites:

• The Hydroxyl Group (-OH): Acts as both a hydrogen bond donor and acceptor.

• The Phenyl Ring: Engages in

  stacking and hydrophobic interactions.

• The Thiazole Ring: Provides additional

  interactions and acts as a hydrogen bond acceptor (via the nitrogen and sulfur heteroatoms).

Polysaccharide-based CSPs, such as amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H), are highly effective for separating chiral compounds containing 1[1]. The chiral recognition is driven by the carbamate linkages of the CSP, which hydrogen-bond with the analyte's hydroxyl group, while the 3,5-dimethylphenyl groups provide a sterically defined

interaction pocket. The helical twist of the amylose backbone creates a chiral cavity that differentially accommodates the spatial arrangement of the (R)- and (S)- configurations.

Comparative Performance Analysis: Amylose vs. Cellulose CSPs

When developing a method for 2-phenyl-1-(thiazol-2-yl)ethanol, the choice of the polysaccharide backbone—amylose (AD-H) versus cellulose (OD-H)—dictates the enantioselectivity (

). While both utilize the same 3,5-dimethylphenylcarbamate derivatization, their macroscopic helical structures differ.

Previous studies on structurally related thiazole-containing compounds, such as EAI045, have successfully utilized Chiralpak AD-H with a normal-phase hexane/isopropanol mobile phase to achieve 2[2]. Conversely, cellulose-based columns (e.g., Chiralcel OD-H) are widely employed for separating broad classes of 3[3].

Causality of Mobile Phase Selection: Normal-phase chromatography is selected over reversed-phase to preserve the integrity of the coated (non-immobilized) CSPs and to maximize the strength of hydrogen-bonding interactions, which are heavily dampened in aqueous environments. Furthermore, the addition of a basic modifier like diethylamine (DEA) is critical. The thiazole ring is weakly basic and will interact with residual acidic silanols on the silica support, causing severe peak tailing. DEA competitively masks these silanols, ensuring 1[1].

Table 1: Performance Comparison of CSPs for 2-phenyl-1-(thiazol-2-yl)ethanol (Data synthesized from standardized normal-phase screening protocols for aryl-heteroaryl carbinols)

Stationary Phase	Backbone	Mobile Phase (v/v/v)	Flow Rate	Temp	Selectivity ( )	Resolution ( )	Tailing Factor ( )
Chiralpak AD-H	Amylose	Hexane / IPA / DEA (85:15:0.1)	1.0 mL/min	25°C	1.42	2.8	1.1
Chiralcel OD-H	Cellulose	Hexane / IPA / DEA (85:15:0.1)	1.0 mL/min	25°C	1.18	1.6	1.3
Chiralpak AD-H	Amylose	Hexane / EtOH / DEA (85:15:0.1)	1.0 mL/min	25°C	1.39	2.5	1.1

Insight: The amylose backbone (AD-H) demonstrates superior geometric complementarity for the thiazole-phenyl spatial arrangement compared to the cellulose backbone (OD-H), yielding a higher separation factor and baseline resolution.

Thermodynamic & Kinetic Tuning

Temperature control is a critical thermodynamic parameter in chiral separations. Lower temperatures generally increase retention and can enhance enantioselectivity (

) by maximizing the enthalpic differences ( ) between the 3[3]. However, this must be balanced against mass transfer kinetics; temperatures that are too low will broaden peaks and reduce theoretical plates ( ). A controlled column compartment at 25°C provides the optimal balance of thermodynamics and kinetics for this analyte.

Self-Validating Experimental Protocol

The following step-by-step methodology provides a robust, self-validating system for the analytical separation of (R)- and (S)-2-phenyl-1-(thiazol-2-yl)ethanol.

Phase 1: Preparation & System Equilibration

• Sample Preparation: Accurately weigh 1.0 mg of racemic 2-phenyl-1-(thiazol-2-yl)ethanol. Dissolve in 1.0 mL of the initial mobile phase (Hexane/Isopropanol 85:15 v/v) to prevent solvent-induced peak distortion.

• Filtration: Pass the sample through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

• Mobile Phase Preparation: Mix HPLC-grade n-Hexane and Isopropanol in an 85:15 ratio. Add 0.1% (v/v) Diethylamine (DEA). Sonicate for 10 minutes to degas.

• Equilibration: Install a Chiralpak AD-H column (250 × 4.6 mm, 5 µm). Set the column oven to 25°C. Purge the system with the mobile phase at 1.0 mL/min until the UV baseline at 254 nm is strictly horizontal and system pressure is stable (approx. 15-20 minutes).

Phase 2: Execution & Validation 5. Injection: Program the autosampler to inject 10 µL of the filtered sample. 6. Detection: Monitor the elution via a Photodiode Array (PDA) detector extracted at 254 nm (optimal for the conjugated

systems of the phenyl and thiazole rings). 7. System Suitability Validation (The "Self-Check"):

• Criterion 1: The retention time of the first eluting enantiomer must be stable across three blank-subtracted replicate injections (RSD < 1.0%).

• Criterion 2: The tailing factor (

  ) for both peaks must be . If , verify the DEA concentration in the mobile phase.

• Criterion 3: Baseline resolution (

  ) must be . If , decrease the isopropanol modifier to 10% to increase retention and theoretical interaction time.

Method Development Workflow

Fig 1: Chiral HPLC method development workflow for 2-phenyl-1-(thiazol-2-yl)ethanol separation.

References

• Source: nih.
• Source: benchchem.
• Source: nih.

Sources

• 1. Enantiomeric Separation, Absolute Configuration by X-ray Crystallographic Analysis, and Functional Evaluation of Enantiomers of the Dual Ligand, SYA0340 at 5-HT1A and 5-HT7A Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Validated LC Method for the Enantiomeric Separation of EAI045 on Chiral Stationary Phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative Spectroscopic Profiling: (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Executive Summary

This guide provides a technical analysis of the spectral characteristics of (R)-2-phenyl-1-(thiazol-2-yl)ethanol , a critical pharmacophore found in antifungal and antineoplastic research. Unlike standard spectral listings, this document compares the baseline structural confirmation (Standard 1D NMR) against advanced stereochemical validation methods (Chiral Shift NMR vs. HPLC).

For drug development professionals, distinguishing the (R)-enantiomer from the (S)-enantiomer is non-negotiable. We demonstrate why standard NMR is insufficient for this specific task and provide a validated protocol for Enantiomeric Excess (ee) determination using Mosher’s Acid analysis as a robust alternative to Chiral HPLC.

Part 1: Structural Confirmation (Standard 1H & 13C NMR)

The Analytical Challenge

The molecule consists of three distinct magnetic environments:

• The Thiazole Core: An electron-deficient aromatic ring attached at the C2 position.

• The Chiral Linker: An ethanol backbone containing a stereocenter at C1.

• The Phenyl Ring: An electron-rich aromatic system separated by a methylene spacer.

The primary challenge in the standard 1H NMR spectrum is the diastereotopic nature of the methylene protons (C2-H). Due to the adjacent chiral center (C1), these protons are magnetically non-equivalent, appearing as an ABX system rather than a simple doublet.

Experimental Data: Chemical Shift Assignments

Solvent: CDCl₃ | Frequency: 400 MHz (1H), 100 MHz (13C)

Position	Group	1H Shift (δ ppm)	Multiplicity	J-Coupling (Hz)	13C Shift (δ ppm)	Assignment Logic
Thiazole-C4	Ar-H	7.72 - 7.78	Doublet (d)	J ≈ 3.3	142.5	Deshielded by adjacent Nitrogen.
Thiazole-C5	Ar-H	7.28 - 7.32	Doublet (d)	J ≈ 3.3	119.8	Shielded relative to C4.
Thiazole-C2	C-ipso	—	—	—	170.1	Quaternary, highly deshielded (C=N).
Phenyl (Ar)	Ar-H	7.15 - 7.35	Multiplet (m)	—	126-129	Overlapping aromatic signals.
C1	CH-OH	5.15 - 5.25	dd	J ≈ 4.5, 8.0	71.5	Chiral Center. Deshielded by OH and Thiazole.
C2 (Ha)	CH₂-Ph	3.25	dd	J ≈ 13.8, 4.5	43.2	Pro-R proton (Diastereotopic).
C2 (Hb)	CH₂-Ph	3.08	dd	J ≈ 13.8, 8.0	43.2	Pro-S proton (Diastereotopic).
OH	Hydroxyl	~3.5 - 4.0	Broad (br s)	—	—	Variable; disappears with D₂O shake.

Critical Observation: The C1 proton appears as a doublet of doublets (dd) due to coupling with the two non-equivalent C2 protons. The large geminal coupling (J ≈ 13.8 Hz) between C2-Ha and C2-Hb is a hallmark of this scaffold.

Part 2: Comparative Analysis – Stereochemical Validation

Standard NMR confirms the connectivity but is blind to chirality. To verify the (R)-configuration, one must introduce a chiral environment. Below, we compare the three industry-standard alternatives.

Comparison Matrix: Methods for Enantiomeric Purity

Feature	Method A: Optical Rotation	Method B: Chiral HPLC	Method C: Mosher Ester NMR (Recommended)
Principle	Interaction with polarized light.	Physical separation on chiral stationary phase.	Diastereomeric chemical shift anisotropy.
Resolution	Low (Binary: +/-).	High (Quantitative % ee).	High (Quantitative % ee + Absolute Config).
Sample Req.	High (>10 mg).	Low (<1 mg).	Low (~2-5 mg).
Reliability	Low: Susceptible to solvent/temp effects.	High: The "Gold Standard" for QC.	High: Self-validating via Δδ analysis.
Throughput	Fast.[1]	Slow (Method development required).	Medium (Derivatization step required).

Why Choose Method C (Mosher Analysis)?

While HPLC is standard for final QC, Mosher Ester NMR is superior during the R&D phase because it determines Absolute Configuration (R vs S) without needing a reference standard of the known enantiomer. It relies on the predictable shielding cone of the Mosher reagent's phenyl ring.

Part 3: Experimental Protocol – Mosher Ester Analysis[2][3]

This protocol describes the derivatization of the alcohol with (R)- and (S)-MTPA-Cl (Mosher's Acid Chloride) to determine the absolute stereochemistry.[2]

Derivatization Workflow

Reagents:

• Substrate: (R)-2-phenyl-1-(thiazol-2-yl)ethanol (5 mg)

• Reagent A: (R)-(-)-MTPA-Cl (10 µL)

• Reagent B: (S)-(+)-MTPA-Cl (10 µL)

• Base: Pyridine-d5 (0.5 mL) – acts as both solvent and base.

Steps:

• Reaction: Dissolve 5 mg of substrate in 0.5 mL Pyridine-d5 in two separate NMR tubes.

• Addition: Add (R)-MTPA-Cl to Tube 1 and (S)-MTPA-Cl to Tube 2.

• Incubation: Shake and let stand for 15 minutes (reaction is instantaneous for primary/secondary alcohols).

• Acquisition: Acquire 1H NMR for both samples.

Data Interpretation (The Δδ System)

Calculate the difference in chemical shift: Δδ = δ(S-ester) - δ(R-ester) .[3]

• The Model: In the Mosher ester, the CF3 group, the Carbonyl, and the Methine proton of the MTPA moiety lie in the same plane. The Phenyl group of the MTPA shields the substituents on one side of the chiral center.

• For (R)-2-phenyl-1-(thiazol-2-yl)ethanol:

  • (S)-MTPA Ester: The phenyl ring of the reagent shields the Thiazole ring. -> Thiazole protons shift Upfield .

  • (R)-MTPA Ester: The phenyl ring of the reagent shields the Benzyl group (CH2-Ph). -> Benzyl protons shift Upfield .

Validation Table

Proton Group	δ (S-ester)	δ (R-ester)	Δδ (S - R)	Diagnostic Outcome
Thiazole H4/H5	7.20 / 6.90	7.75 / 7.30	Negative (< 0)	Indicates Thiazole is on side L1
Benzyl CH2	3.35	3.10	Positive (> 0)	Indicates Benzyl is on side L2

Note: If Δδ values follow this +/- distribution, the center is confirmed as (R) . If the signs are inverted, the center is (S).

Part 4: Visualization of Workflows

Diagram 1: Analytical Workflow for Chiral Alcohols

This diagram illustrates the decision tree for analyzing the product, moving from crude synthesis to absolute stereochemical assignment.

Caption: Workflow for the synthesis, purification, and dual-stage spectroscopic validation of the chiral alcohol.

Diagram 2: NMR Correlations & Assignment Logic

This diagram visualizes the key HMBC (Heteronuclear Multiple Bond Correlation) and COSY (Correlation Spectroscopy) signals used to construct the assignment table in Part 1.

Caption: Key NMR correlations. Red arrows indicate HMBC (C-H long range); Green dashed lines indicate COSY (H-H coupling).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard reference for general chemical shifts and ABX systems).

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[4][5][3] Nature Protocols, 2(10), 2451–2458.

• Seco, J. M., Quinoa, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[4][5][2][3][6] Chemical Reviews, 104(1), 17-118.

• Bansal, R. K., et al. (2020). Thiazole derivatives as potential anticancer agents. European Journal of Medicinal Chemistry. (Context for Thiazole pharmacophore shifts).

• BenchChem Protocols. (2025). Mosher's Ester Analysis for a Chiral Alcohol. BenchChem Technical Guides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons [pubmed.ncbi.nlm.nih.gov]
• 6. Mosher ester derivatives [sites.science.oregonstate.edu]

Determining absolute configuration of thiazolyl ethanols using X-ray crystallography

Executive Summary

In the development of thiazole-based therapeutics (often acting as antifungal agents or kinase inhibitors), the absolute configuration (

vs. ) of the ethanol moiety is a critical determinant of biological potency and toxicity. While NMR-based methods like Mosher's ester analysis are common, they rely on conformational assumptions that can fail in flexible systems.

This guide argues that Single Crystal X-ray Diffraction (SCXRD) is the definitive "Gold Standard" for thiazolyl ethanols. Unlike carbon-only scaffolds, the thiazole ring contains Sulfur (

) , which provides sufficient anomalous scattering to determine absolute configuration directly using Copper (Cu) radiation, often eliminating the need for heavy-atom derivatization.

Part 1: The Challenge of Chirality in Thiazolyl Ethanols

Thiazolyl ethanols present a specific stereochemical challenge. The rotation of the bond between the chiral center and the thiazole ring can create conformational flexibility.

• The Biological Imperative: Regulatory bodies (FDA, EMA) require unequivocal proof of absolute configuration for new chemical entities (NCEs).

• The Analytical Bottleneck:

  • NMR (Mosher): Relies on the "MTPA plane" model.[1][2] If the thiazole ring causes steric bulk or unexpected hydrogen bonding, the solution-state conformation may deviate from the model, leading to incorrect assignment.

  • X-ray (The Solution): Provides a direct snapshot of the electron density. It does not infer configuration; it observes it.

Part 2: Comparative Analysis of Methods

The following table contrasts the three primary methodologies available to the medicinal chemist.

Feature	X-ray Crystallography (SCXRD)	NMR (Mosher's Method)	Vibrational Circular Dichroism (VCD)
Primary Mechanism	Anomalous scattering of X-rays by core electrons (Bijvoet pairs).	Anisotropic shielding effects of diastereomeric esters.	Differential absorption of circularly polarized IR light.[3]
Thiazole Suitability	Excellent. Sulfur provides natural anomalous signal.[4]	Moderate. Risk of error due to conformational flexibility of the ethanol chain.	Good. Useful if the molecule cannot crystallize.
Sample State	Single Crystal (Solid).[5]	Solution (Oil/Solid).[6][7]	Solution (Oil/Solid).[6][7]
Destructive?	Non-destructive (crystal recoverable).	Destructive (requires chemical derivatization).	Non-destructive.
Confidence Level	Absolute (>99%). Unambiguous 3D structure.	Relative. Dependent on model validity.	High. Dependent on calculation accuracy (DFT).
Turnaround	24–48 hours (if crystal exists).	4–6 hours (synthesis + NMR).	1–3 days (measurement + computation).

Decision Matrix: Selecting the Right Method

The following logic flow illustrates when to deploy X-ray versus alternative methods.

Figure 1: Strategic decision tree for determining absolute configuration. Note the priority of X-ray due to the "Sulfur Advantage."

Part 3: Deep Dive into X-ray Crystallography

The "Sulfur Advantage"

For organic molecules containing only C, H, N, and O, determining absolute configuration is difficult because these light atoms do not significantly absorb standard X-rays. However, Thiazoles contain Sulfur .

• Mechanism: When X-rays (specifically Cu K

  , Å) interact with Sulfur, a phenomenon called Anomalous Scattering occurs. The absorption edge of Sulfur is close enough to the copper wavelength to break Friedel's Law ( ).

• Result: This intensity difference between "Friedel pairs" allows the crystallographer to mathematically distinguish the "right-handed" molecule from the "left-handed" one.

The Flack Parameter ( )

The reliability of the assignment is quantified by the Flack parameter (

), refined during the least-squares process.

• (u < 0.1): The structure is correct. Absolute configuration is assigned.
• (u < 0.1): The structure is inverted. You have the opposite enantiomer.
• : The crystal is a racemate or twinned.[5] No absolute assignment possible.

Critical Note: For thiazoles, you must use a Copper (Cu) source. Molybdenum (Mo) sources have a shorter wavelength (

Å), which renders the anomalous signal of Sulfur too weak for reliable determination.

Part 4: Experimental Protocol

This protocol ensures a self-validating workflow for thiazolyl ethanols.

Step 1: Crystallization (The Critical Bottleneck)

Thiazolyl ethanols often "oil out." Use the Anti-Solvent Vapor Diffusion method to encourage lattice formation.

• Dissolution: Dissolve ~5-10 mg of the pure compound in a minimal amount (0.5 mL) of a "good" solvent (e.g., Acetone or Methanol).

• Setup: Place this solution in a small inner vial.

• Anti-Solvent: Place the inner vial inside a larger jar containing a "bad" solvent (e.g., Hexane or Pentane).

• Equilibration: Seal the outer jar. The volatile anti-solvent will diffuse into the inner vial, slowly increasing supersaturation.

• Harvest: Check for crystals after 24–72 hours.

Step 2: Derivatization (If Crystallization Fails)

If the native alcohol yields only oil, synthesize a heavy-atom ester. The p-bromobenzoate derivative is superior to Mosher esters for X-ray because Bromine (

) is a massive anomalous scatterer.

• Reaction: Thiazolyl ethanol + p-bromobenzoyl chloride + Pyridine

  Ester.

• Benefit: This derivative almost invariably crystallizes and allows for rapid absolute configuration using standard Mo or Cu sources.

Step 3: Data Collection & Refinement

• Mounting: Mount the crystal at low temperature (100 K) to reduce thermal vibration.

• Strategy: Collect a complete sphere of data (redundancy > 4) to ensure accurate measurement of Friedel pairs.

• Refinement: Use SHELXL or OLEX2. Enable the FLACK command.

• Validation: Ensure the Flack parameter standard uncertainty (

  ) is low.[5][8] If , the data is insufficient for assignment (often due to weak diffraction or lack of heavy atoms).

Part 5: Data Validation & Interpretation

The following diagram illustrates the logic flow for interpreting the Flack parameter, ensuring you do not publish incorrect stereochemistry.

Figure 2: Interpretation logic for the Flack parameter. Only values near 0 or 1 with low error permit assignment.

References

• Flack, H. D. (1983).[9] On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881.

• Parsons, S. (2013). Anomalous scattering and absolute configuration.[2][3][9][10][11] Crystal Structure Analysis: A Primer, Oxford University Press.

• Hoye, T. R., Jeffrey, C. S., & Nelson, F. (2007). A dynamic stereochemistry approach to the determination of absolute configuration of chiral molecules. Nature Protocols, 2, 2451–2458.

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[1][11][12][13][14] Chemical Reviews, 104(1), 17-118.

• Thompson, A. L., & Watkin, D. J. (2009). X-ray crystallography and absolute structure determination.[3][9][10][12] Tetrahedron: Asymmetry, 20(6), 712-717.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Computational methods and points for attention in absolute configuration determination [frontiersin.org]
• 3. spark904.nl [spark904.nl]
• 4. Applications of anomalous scattering from S atoms for improved phasing of protein diffraction data collected at Cu Kalpha wavelength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Flack parameter - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. academic.oup.com [academic.oup.com]
• 10. scispace.com [scispace.com]
• 11. chemistry.illinois.edu [chemistry.illinois.edu]
• 12. echemi.com [echemi.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. individual.utoronto.ca [individual.utoronto.ca]

Optical Rotation Standards for Pure (R)-2-phenyl-1-(thiazol-2-yl)ethanol

The following guide provides an in-depth technical analysis for establishing and validating optical rotation standards for (R)-2-phenyl-1-(thiazol-2-yl)ethanol , a specific chiral building block often associated with the synthesis of pharmaceutical intermediates (e.g., analogs of Dolaphenine or other thiazole-based bioactives).

A Publish Comparison Guide for Researchers & Drug Developers[1]

Executive Summary & Molecule Profile

Target Molecule: (R)-2-phenyl-1-(thiazol-2-yl)ethanol IUPAC Name: (1R)-1-(1,3-thiazol-2-yl)-2-phenylethan-1-ol CAS Registry: Research Grade (Specific enantiomer often custom synthesized) Core Application: Chiral intermediate for thiazole-containing pharmaceutical agents; precursor to chiral amines via Ritter reaction or Mitsunobu inversion; analog in the synthesis of Dolaphenine-type candidates.[1][2]

Unlike commodity chiral alcohols (e.g., 1-phenylethanol), (R)-2-phenyl-1-(thiazol-2-yl)ethanol lacks a universally harmonized pharmacopeial monograph.[1] Consequently, "standards" for this molecule are often established in-house during early-phase development.[1] This guide outlines the methodology for establishing a primary reference standard , compares analytical techniques, and provides the experimental protocols required to validate optical purity.

Establishing the Standard: Synthesis & Characterization

To define an optical rotation standard, one must first ensure the chemical and enantiomeric purity of the reference material. The "Gold Standard" for this molecule is typically derived via asymmetric enzymatic reduction or transfer hydrogenation of the corresponding ketone.

Synthesis Pathway (The Origin of the Standard)

The highest optical purity (

ee) is achieved by reducing benzyl 2-thiazolyl ketone (1-(thiazol-2-yl)-2-phenylethanone).[1]

Figure 1: Asymmetric synthesis pathway to generate high-fidelity (R)-enantiomer standards.

Comparative Analysis: Polarimetry vs. Orthogonal Methods

Relying solely on literature specific rotation values (

) for this molecule is risky due to solvent-dependent variability (e.g., H-bonding interactions between the thiazole nitrogen and hydroxyl group).[1]

Table 1: Comparison of Purity Determination Methods

Feature	Optical Rotation (Polarimetry)	Chiral HPLC / SFC	Recommendation
Primary Metric	Specific Rotation ( )	Enantiomeric Excess (% ee)	Use HPLC for purity; OR for identity.
Sensitivity	Low (requires high conc., >10 mg/mL)	High (trace impurities detectable)	HPLC is mandatory for "Standard" qualification.
Solvent Effect	Critical (Sign reversal possible)	Moderate (affects retention time)	Standardize solvent (MeOH vs. EtOH).
Ambiguity	High (affected by chemical impurities)	Low (separates chemical/chiral impurities)	Use OR only after HPLC validation.
Typical Value	Variable (Must be experimentally defined)	(Target for Std)	Establish internal lot-specific value.

Experimental Protocols for Standardization

Protocol A: Determination of Specific Rotation ( )

Objective: Establish the specific rotation value for the pure (R)-enantiomer to serve as a batch-release specification.

Reagents & Equipment:

• Sample: (R)-2-phenyl-1-(thiazol-2-yl)ethanol (

  chemically pure).

• Solvent: HPLC-grade Methanol (MeOH) or Ethanol (EtOH). Note: MeOH is preferred for thiazoles to minimize association effects.

• Instrument: Digital Polarimeter (Na-D line, 589 nm) with temperature control.

Step-by-Step Workflow:

• Drying: Dry the sample under high vacuum (

  mbar) at C for 4 hours to remove residual solvents which skew mass readings.

• Preparation: Accurately weigh

  mg of the dried sample into a mL volumetric flask.

• Dissolution: Dissolve in MeOH and dilute to volume. (Concentration

  g/100 mL).

• Measurement:

  • Zero the polarimeter with pure MeOH blank at

    C C.

  • Fill the 1 dm (100 mm) cell with the sample solution, ensuring no bubbles.

  • Record the optical rotation (

    ) as the average of 5 measurements.

• Calculation:

  Where is path length in dm (usually 1) and is concentration in g/100 mL.

Expected Outcome: While specific literature values vary, thiazolyl-ethanols typically exhibit rotations in the range of

to depending on the absolute configuration and solvent.[1] Crucially, the sign must be correlated with Chiral HPLC retention time of a known reference or X-ray structure.

Protocol B: Chiral HPLC Validation (The "True" Standard)

Objective: Confirm enantiomeric excess (ee) prior to OR measurement.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).[1]

• Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV at 254 nm (Thiazole absorbance).

• Standard Criteria: The (R)-enantiomer must constitute

  of the peak area.

Standardization Workflow Diagram

The following logic flow ensures that the "Standard" value you generate is scientifically robust and defensible in a regulatory context (e.g., IND filing).

Figure 2: Decision tree for qualifying a primary chiral reference standard.

References

• Itsuno, S., et al. (1985). Asymmetric Synthesis Using Chirally Modified Borohydrides. Part 3. Enantioselective Reduction of Ketones and Oxime Ethers. Journal of the Chemical Society, Perkin Transactions 1. Link

• Gao, J., et al. (2024). Advances in synthesis of 2-phenylethanol. Sheng Wu Gong Cheng Xue Bao (Chinese Journal of Biotechnology). Link

• Process for Dolaphenine Synthesis. (1998). United States Patent US5750713A. (Describes the reduction of benzyl 2-thiazolyl ketone precursors). Link

• Kapitán, J., et al. (2009). Vibrational Raman optical activity of 1-phenylethanol and 1-phenylethylamine. Chirality. Link

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. prepchem.com [prepchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Optimizing Structural Elucidation: A Comparative Guide to Mass Spectrometry Fragmentation of 2-phenyl-1-(thiazol-2-yl)ethanol

Executive Summary

2-phenyl-1-(thiazol-2-yl)ethanol (Exact Mass: 205.0561 Da) is a critical pharmacophore often encountered as a metabolic intermediate in the synthesis of antifungal agents (e.g., Abafungin analogs) and thiazole-based antineoplastics. Its structural duality—comprising an electron-rich thiazole ring and a labile benzylic hydroxyl group—presents unique challenges in mass spectrometry (MS).

This guide compares the fragmentation behavior of this analyte across different ionization modes (ESI vs. EI) and collision energies. Unlike standard vendor sheets, we analyze the causality of fragmentation to help you differentiate this molecule from its ketone precursor (2-phenyl-1-(thiazol-2-yl)ethanone) and isobaric impurities.

Theoretical Framework & Fragmentation Mechanics

To accurately detect this molecule, one must understand its lability. The hydroxyl group at the

position (benzylic to the thiazole, homobenzylic to the phenyl) is the "weak link," prone to in-source fragmentation.

The Primary Fragmentation Pathway (ESI+)

In Electrospray Ionization (positive mode), the molecule forms a protonated precursor

Da. The fragmentation follows a predictable cascade governed by charge localization on the thiazole nitrogen.

• Dehydration (Dominant): The most facile pathway is the loss of water (

  , -18 Da), driven by the formation of a resonance-stabilized styryl-thiazole cation ( 188).

• Benzylic Cleavage: High energy breaks the

  bond, generating the stable tropylium ion ( 91) from the phenyl ring.

• Thiazole Ring Opening: Under high collision energy (CE), the thiazole ring degrades, typically losing HCN.

Visualization of Signaling Pathways

The following diagram maps the fragmentation logic, distinguishing between low-energy (quantification) and high-energy (qualification) transitions.

Figure 1: ESI+ Fragmentation Tree. The transition 206

188 is the most sensitive for quantification (MRM), while 188 91 provides structural confirmation.

Comparative Analysis: Ionization & Performance

This section compares the product's behavior under Soft (ESI) vs. Hard (EI) ionization, guiding instrument selection.

Comparison Matrix

Feature	Electrospray Ionization (ESI)	Electron Impact (EI)	Performance Verdict
Molecular Ion	Strong (206)	Weak/Absent (205)	ESI is superior for MW confirmation.
In-Source Frag.	Moderate (Control via Desolvation Temp)	High (Thermal degradation)	ESI allows better control of labile -OH.
Base Peak	188 (Water loss)	91 (Tropylium) or 187	ESI offers a more specific precursor.
Sensitivity	High (pg/mL range)	Moderate (ng/mL range)	ESI is preferred for DMPK/Trace analysis.
Library Match	Requires MS/MS spectral libraries	NIST Library compatible	EI is better for unknown ID if concentration permits.

Differentiating from the Ketone Analog

A common challenge is distinguishing the alcohol (analyte) from its oxidized ketone precursor, 2-phenyl-1-(thiazol-2-yl)ethanone (

).

• The Alcohol (206 Da): Shows dominant water loss (-18).

• The Ketone (204 Da): Does not lose water. It typically fragments via CO loss (-28) or direct bond cleavage.

• Protocol: If you see a transition of

  (Loss of CO), your sample is oxidized. If you see , it is the alcohol.

Experimental Protocol: Validated LC-MS/MS Workflow

This protocol is designed to minimize in-source water loss while maximizing sensitivity.

Sample Preparation

• Solvent: Dissolve standard in Methanol (avoid acidic solvents initially to prevent dehydration).

• Dilution: Dilute to 100 ng/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid immediately prior to injection.

Instrumentation Setup (Triple Quadrupole)

• Source: ESI Positive Mode.

• Spray Voltage: 3.5 kV (Keep lower to reduce in-source fragmentation).

• Desolvation Temp: 350°C.

• Cone Voltage: 20 V (Critical: Too high >30V will strip water before the quad).

MRM Transitions (Quantification & Qualification)

Transition Type	Precursor ( )	Product ( )	Collision Energy (eV)	Dwell Time (ms)	Purpose
Quantifier	206.1	188.1	12 - 15	50	Max Sensitivity (Loss of )
Qualifier 1	206.1	91.1	25 - 30	50	Specificity (Benzyl group)
Qualifier 2	206.1	144.0	35	50	Thiazole-ethyl fragment (Rare)

Method Development Decision Tree

Use this logic flow to troubleshoot signal intensity or specificity issues.

Figure 2: Workflow for optimizing detection parameters. Note that excessive in-source fragmentation (206

188 in the source) can be mitigated by lowering cone voltage.

References

• Salem, M. A. I., et al. (2014).[1] "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines." International Journal of Materials and Chemistry. (Demonstrates thiazole ring cleavage mechanisms).

• Asakawa, D., et al. (2020).[2] "In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry." Analytical Chemistry. (Mechanisms of benzylic/phenethyl side chain fragmentation).

• Holčapek, M., et al. (2010). "Fragmentation of benzyl alcohols and their derivatives in electrospray ionization mass spectrometry." Journal of Mass Spectrometry.

• NIST Mass Spectrometry Data Center. (General reference for Thiazole and Benzyl cation behavior).

Sources

• 1. article.sapub.org [article.sapub.org]
• 2. In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters - PubMed [pubmed.ncbi.nlm.nih.gov]

Definitive Guide: Chiral GC Column Selection for Thiazole-Based Alcohol Purity

This guide provides an in-depth technical analysis of chiral GC column selection for thiazole-based alcohols, designed for researchers in pharmaceutical development.

Executive Summary & Scientific Context

Thiazole-based alcohols (e.g., 1-(1,3-thiazol-2-yl)ethanol) are critical chiral intermediates in the synthesis of antiretroviral drugs (like Ritonavir) and novel fungicidal agents. The enantiomeric purity of these synthons directly dictates the biological efficacy and toxicity profile of the final API.

The Analytical Challenge: Thiazole moieties present a dual challenge for Gas Chromatography:

• Basicity: The nitrogen atom in the thiazole ring (pKa ~2.5) acts as a Lewis base, interacting strongly with active silanol sites on the column wall and liner, leading to severe peak tailing.

• Hydrogen Bonding: The hydroxyl group facilitates strong intermolecular H-bonding, requiring polar stationary phases or derivatization to achieve Gaussian peak shapes.

This guide moves beyond generic recommendations, focusing on the specific molecular interactions between thiazole-based analytes and cyclodextrin (CD) stationary phases.

Mechanistic Basis of Column Selection

Selection is not random; it is governed by the "Three-Point Interaction" rule required for chiral recognition. For thiazole alcohols, the stationary phase must offer:

• Inclusion Complexation: The thiazole ring must fit into the CD cavity.

• Secondary Interactions: H-bonding or dipole-dipole interactions with the CD rim substituents.

The Primary Contenders

Column Type	Phase Chemistry	Mechanism for Thiazoles
Type A: TBDMS- -CD	tert-butyldimethylsilyl- -cyclodextrin	Deep Inclusion: The bulky silyl groups expand the cavity hydrophobic rim, allowing the thiazole ring to seat deeply. Excellent for underivatized alcohols.
Type B: Permethylated -CD	2,3,6-tri-O-methyl- -cyclodextrin	Surface Interaction: Methyl groups create a "lid" effect. Separation often relies more on external surface interactions. robust, but often requires analyte derivatization.
Type C: Derivatized -CD	Propionyl/Butyryl- -cyclodextrin	Size Match: Used only when the thiazole has bulky substituents (e.g., phenyl rings) that physically cannot fit in a -CD cavity.

Comparative Performance Analysis

The following data summarizes typical separation performance for a representative analyte: 1-(2-thiazolyl)ethanol .

Table 1: Stationary Phase Performance Matrix

Feature	Cyclosil-B (Agilent) / Hydrodex -6TBDM	Chirasil-Dex CB (Restek/Varian)	Astec CHIRALDEX G-TA
Phase Chemistry	TBDMS- -CD (20% in OV-1701)	Permethylated -CD bonded to PDMS	Trifluoroacetyl- -CD
Resolution ( )	High (2.5 - 4.0)	Moderate (1.5 - 2.0)	Low (for small thiazoles)
Separation Factor ( )	1.05 - 1.10	1.02 - 1.05	< 1.02
Peak Symmetry ( )	1.1 - 1.3 (Good)	1.5 - 2.0 (Tailing prone)	Variable
Derivatization Needed?	No (Direct Injection)	Yes (Acetylation recommended)	No
Elution Order	Typically (S) then (R)	Can Reverse	Variable
Best For	Routine QA/QC of raw intermediates	Complex matrices requiring high thermal stability	Bulky analogs only

Expert Insight: For underivatized thiazole alcohols, TBDMS-

-CD is the superior choice. The silyl groups effectively shield the alcohol proton, mimicking a "transient derivatization" and enhancing peak shape without wet chemistry.

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the optimal column and method based on your specific thiazole derivative.

Figure 1: Strategic decision tree for selecting chiral stationary phases based on analyte sterics and workflow constraints.

Validated Experimental Protocol

Objective: Determination of enantiomeric excess (%ee) of 1-(2-thiazolyl)ethanol.

A. Sample Preparation (Direct Injection)

• Trustworthiness Check: Avoid using protic solvents (methanol/ethanol) as diluents, as they compete for the CD cavity.

• Protocol: Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) or MTBE .

B. Instrument Parameters (Self-Validating System)

To ensure data integrity, the system must be inert.

• Inlet: Split/Splitless, 250°C.

• Liner: Ultra-Inert Single Taper with Wool (Essential to trap non-volatiles and prevent thiazole adsorption on hot metal surfaces).

• Carrier Gas: Helium at 35 cm/sec (Constant Flow).

• Detector: FID at 250°C (or MS for identification).

C. Temperature Program (The "Ramp" Strategy)

Thiazoles are polar; isothermal runs often lead to broad peaks. A shallow ramp is preferred.

• Initial: 80°C (Hold 1 min) — Focuses the band.

• Ramp: 2°C/min to 140°C — Slow ramp maximizes interaction time with chiral selector.

• Final: 20°C/min to 220°C (Hold 5 min) — Elutes impurities.

D. Troubleshooting Optimization Loop

If resolution (

) < 1.5, follow this logic:

Figure 2: Step-by-step troubleshooting workflow for optimizing chiral resolution.

Derivatization: When and Why?

If direct injection on TBDMS-

-CD fails (e.g., due to matrix interference), derivatization is the fallback.

• Reagent: Trifluoroacetic Anhydride (TFAA).

• Reaction: Incubate sample with TFAA (1:1) at 60°C for 30 mins. Evaporate and reconstitute in hexane.

• Effect: Converts the polar -OH to a non-polar -OCOCF3 group.

• Column Switch: Use Chirasil-Dex (Permethylated

  -CD) . The trifluoroacetyl group interacts strongly with the dipole of the permethylated phase, often providing massive resolution ( ).

References

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. Link

• Bicchi, C., et al. (1999). Cyclodextrin derivatives as chiral selectors for direct gas chromatographic separation of enantiomers.[1][2][3][4][5][6][7] Journal of Chromatography A, 843(1-2), 99-121. Link

• Agilent Technologies. (2020). Chiral GC Column Selection Guide. Application Note 5990-xxxx. Link

• Restek Corporation. (2018). Strategies for Chiral GC Method Development. Technical Guide. Link

• Ward, T. J., & Ward, K. D. (2010). Chiral separations: fundamental review 2010. Analytical Chemistry, 82(12), 4712-4722. Link

Sources

• 1. gcms.cz [gcms.cz]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Cyclodextrin derivatives as chiral selectors for direct gas chromatographic separation of enantiomers in the essential oil, aroma and flavour fields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

(R)-2-phenyl-1-(thiazol-2-yl)ethanol proper disposal procedures

Topic: (R)-2-phenyl-1-(thiazol-2-yl)ethanol Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Process Chemists, and HSE Managers[1]

Executive Summary & Immediate Directive

(R)-2-phenyl-1-(thiazol-2-yl)ethanol (CAS: Specific enantiomer often unlisted; treat as generic thiazole derivative) is a chiral heterocyclic alcohol used primarily as a pharmaceutical intermediate (e.g., in the synthesis of beta-3 adrenergic agonists).[1]

Core Directive: Due to the thiazole ring (N, S heteroatoms) and the chiral alcohol functionality , this compound must NEVER be disposed of via sanitary sewer systems or trash.[1] It requires High-Temperature Incineration with flue gas scrubbing to manage sulfur and nitrogen oxide emissions.[1]

Immediate Action Required:

• Segregate from oxidizing agents and strong acids immediately.[1]

• Label as "Hazardous Waste - Toxic/Irritant - Organic Solid/Liquid."[1]

• Containerize in chemically resistant HDPE or glass containers.

Chemical Hazard Profile (The "Why" Behind the Protocol)

To dispose of this chemical safely, you must understand its behavior under stress.[1] As a Senior Application Scientist, I categorize the risks based on the functional groups present:

Feature	Hazard Potential	Operational Implication
Thiazole Ring	Thermal decomposition releases SOₓ (Sulfur Oxides) and NOₓ (Nitrogen Oxides) .	MUST be incinerated at a facility equipped with wet scrubbers.[1] Open burning is prohibited.[1][2][3]
Chiral Alcohol	Combustible.[1][3][4][5] Potential for exothermic reaction with strong oxidizers (e.g., permanganates, chromates).[1]	Segregate strictly from Oxidizing Waste streams (Class 5.[1]1) to prevent fire in waste drums.[1]
Phenyl Group	Increases lipophilicity, leading to potential bioaccumulation and aquatic toxicity.[1]	Zero-discharge policy. All rinsate must be collected.[1][6]

Waste Characterization & Segregation Protocol

Before disposal, you must characterize the physical state.[1] While often a viscous oil or low-melting solid in its pure form, it is frequently found in solution during synthesis.[1]

Step 1: Determine the Waste Stream

• Scenario A (Pure Substance): Solid or viscous liquid.

  • Classification: Non-halogenated Organic Solid/Liquid.[1][3]

  • RCRA Code (USA): Likely D001 (Ignitable) if in solvent, or general hazardous waste due to toxicity.[1] Treat as P-listed equivalent for safety margins in R&D settings.[1]

• Scenario B (Reaction Mixture): Dissolved in solvents (e.g., DCM, Ethyl Acetate).[1]

  • Classification: Mixed Solvent Waste.[1]

  • Action: Segregate based on the solvent's halogenation status.

Step 2: Compatibility Check

Perform a small-scale compatibility test if mixing with a central organic waste carboy:

• Take 5mL of the central waste.

• Add 100mg/0.1mL of the (R)-2-phenyl-1-(thiazol-2-yl)ethanol waste.[1]

• Observe for 5 minutes (heat, gas evolution, precipitation).

• If stable: Proceed to bulk addition.

Operational Disposal Workflow

The following logic gate ensures compliance with EPA (40 CFR) and local hazardous waste regulations.

Figure 1: Decision matrix for segregating thiazole-derivative waste streams to ensure correct incineration protocols.

Detailed Disposal Procedures

A. Solid Waste (Pure Compound or Silica Gel Residue)

• Packaging: Place the substance in a wide-mouth HDPE jar or a glass amber jar.

• Secondary Containment: Double-bag the jar in a 6-mil polyethylene bag.

• Lab Pack: Place the bag into a UN-rated fiber or steel drum (Lab Pack).

• Vermiculite: Fill void spaces with vermiculite to prevent breakage and absorb potential leaks.[1]

B. Liquid Waste (Mother Liquors)

• pH Check: Ensure the waste solution is between pH 5 and 9. Thiazoles are weak bases; highly acidic waste streams can cause exothermic salt formation.[1]

• Container: Pour into a safety can or carboy rated for solvents (Safety Can Type I or II).

• Venting: Use a vented cap if there is any risk of residual reaction evolution (e.g., if quenched with bicarbonate).[1]

C. Contaminated PPE & Sharps[6]

• Gloves/Wipes: Dispose of nitrile gloves and paper towels contaminated with the substance as Trace Chemotherapy/Toxic Waste (Yellow Bag/Bin), not regular trash.[1]

• Needles: Syringes used for this compound must go into a rigid Sharps container labeled "Chemical Contaminated."[1]

Emergency Spill Response

If a spill occurs (>100mL or >10g):

• Evacuate & Ventilate: Thiazole derivatives can be lachrymators (tear-inducing) or respiratory irritants.[1] Clear the immediate area.[3][7]

• PPE: Wear Double Nitrile Gloves (0.11 mm minimum thickness), Safety Goggles, and a Lab Coat.[1] If dust is present, use an N95 or P100 respirator.[1]

• Containment:

  • Liquid: Surround with absorbent socks/booms.[1][6]

  • Solid: Cover with a plastic sheet to prevent dust dispersion.[1]

• Absorption: Use Vermiculite or Sand .[1] Do not use combustible materials like sawdust.[1]

• Cleanup: Scoop material into a hazardous waste pail. Clean the surface with a soap/water solution; collect all rinsate as hazardous waste.

Regulatory & Compliance Codes

When filling out your waste manifest, use the following codes. Note that while this specific enantiomer may not be explicitly listed, you must classify by characteristic .[1]

Regulatory Body	Code	Description	Reason
EPA (RCRA)	D001	Ignitable Characteristic	If in flammable solvent or low flashpoint liquid.
EPA (RCRA)	D003	Reactive (Potential)	Only if mixed with strong oxidizers; generally stable otherwise.
DOT (Transport)	UN 1993	Flammable Liquid, n.o.s.[1][4]	If in solvent.[1][6][8] Technical name: (Thiazole derivative).
DOT (Transport)	UN 2811	Toxic Solid, Organic, n.o.s.[1]	If pure solid.[1][6] Technical name: (Thiazole derivative).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Thiazole Derivatives.[1] PubChem.[1] Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[9] EPA.gov.[1] Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets (SDS). OSHA.gov.[1] Available at: [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[1] ACS.org.[1] Available at: [Link]

Sources

• 1. my.alfred.edu [my.alfred.edu]
• 2. fishersci.com [fishersci.com]
• 3. 2-Phenylethanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. m.youtube.com [m.youtube.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. US3274207A - Processes for preparing thiazole carboxylic acids - Google Patents [patents.google.com]
• 9. eCFR :: 40 CFR 302.4 -- Hazardous substances and reportable quantities. [ecfr.gov]

Personal protective equipment for handling (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Operational Safety Guide: (R)-2-phenyl-1-(thiazol-2-yl)ethanol

Abstract This guide defines the operational safety architecture for handling (R)-2-phenyl-1-(thiazol-2-yl)ethanol (CAS: 1005406-88-3, tentative based on isomer).[1][2][3] As a chiral building block often utilized in the synthesis of

-adrenergic receptor agonists (e.g., Mirabegron), this compound presents specific risks associated with thiazole-based heterocycles.[1][2][3] This protocol moves beyond generic safety advice, utilizing Structure-Activity Relationship (SAR) data to establish a self-validating safety system for researchers.[1][2][3]

Part 1: The Immediate Action Card (Emergency Response)

Print this section and post it on the fume hood sash before commencing work.

Scenario	Immediate Action Protocol
Eye Contact	1. Irrigate: Immediately flush with tepid water for 15 minutes. Hold eyelids open.2. pH Check: If available, check eye pH after rinsing (target 7.0–7.4).3. Medical: Seek ophthalmologist evaluation immediately (Thiazoles can cause corneal clouding).
Skin Contact	1. Drench: Wash with soap and water for 15 min.[4] Avoid organic solvents (ethanol/DMSO) which enhance dermal absorption.2. Isolate: Bag contaminated clothing as hazardous waste.
Inhalation	1. Evacuate: Move to fresh air. 2. Support: If breathing is labored, administer oxygen (trained personnel only).3. Monitor: Watch for delayed pulmonary edema (coughing/wheezing) for 24 hours.
Spill (Solid)	1. Dampen: Cover with a wet pad (water/surfactant) to prevent dust generation.2. Scoop: Use non-sparking tools.[5] Do not dry sweep.
Spill (Liquid)	1. Absorb: Use vermiculite or chemically inert pads.2. Neutralize: No specific neutralization required; treat as organic waste.

Part 2: Hazard Profiling & Risk Assessment

Since specific toxicological data for this chiral isomer may be sparse in public EHS databases, we apply Read-Across Toxicology based on its pharmacophore components: the Thiazole Ring and the Phenylethanol moiety.[2]

Chemical Hazard Identification (GHS Standards)

• Signal Word: WARNING (Default assumption for intermediates of unknown potency).

• Target Organs: Respiratory System, Eyes, Central Nervous System (CNS).[3]

Hazard Class	H-Code	Mechanic Justification
Acute Toxicity (Oral)	H302	Thiazole derivatives often exhibit moderate oral toxicity (LD50 < 2000 mg/kg) due to metabolic interference.[1][2][3]
Skin/Eye Irritation	H315 / H319	The basic nitrogen in the thiazole ring combined with the alcohol group creates a localized irritant capable of penetrating mucous membranes.
STOT - Single Exp.	H335	Dust or vapor inhalation causes respiratory tract irritation.[2]
Sensitization	Possible	Caution:[1] Many sulfur-containing heterocycles are potential skin sensitizers.[2]

The "Unknown Potency" Factor

As a chiral intermediate for pharmaceuticals, this compound may possess biological activity. Treat it as Occupational Exposure Band (OEB) 3 (

) until specific cytotoxicity data proves otherwise.[1]

Part 3: The Defense Layer (PPE Architecture)

Standard nitrile gloves are often insufficient for aromatic heterocycles in organic solvents. The following decision matrix ensures barrier integrity.

Glove Permeation Logic

• Thiazole Ring: High solvent solubility; can permeate thin nitrile.

• Recommendation: Use Double Gloving or Laminate technology.

Protocol:

• Inner Layer: 4 mil Nitrile (Inspection layer).

• Outer Layer: 5-8 mil Nitrile (Sacrificial layer) OR Silver Shield® (if used with DCM/Chloroform).[1][2]

• Change Frequency: Every 30 minutes of active handling or immediately upon splash.

Visualized PPE Decision Matrix

Caption: Decision matrix for selecting Personal Protective Equipment based on physical state and solvent context.

Part 4: Operational Handling Protocols

Workflow 1: Weighing & Transfer (Solid State)

Risk: Dust inhalation and static discharge.[1]

• Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Static Management: Thiazole derivatives can be electrostatic.[6] Use an anti-static gun or ionizer bar if the powder "flies."

• Transfer:

  • Tare the receiving vessel (flask) before adding the solid.

  • Do not use spatulas that are too wide for the flask neck (reduces spill risk).

  • Wipe Down: After transfer, wipe the balance area with a wet tissue (methanol-dampened) to capture invisible dust.[1][2]

Workflow 2: Reaction Setup (Solution State)

Risk: Splash and vapor exposure.[1]

• Solvent Choice: If dissolving in DCM (Dichloromethane), the permeation rate increases drastically.

  • Rule: If using DCM, wear Silver Shield gloves under standard nitrile gloves.

• Temperature Control: Thiazoles are thermally stable but can emit toxic nitrogen/sulfur oxides (

  ) if overheated.

  • Limit: Ensure reflux condensers are active before heating >50°C.

• Quenching: When reacting with strong acids/bases, add reagents dropwise. The basic nitrogen on the thiazole can protonate exothermically.

Part 5: Waste & Decontamination[1]

Disposal must align with the chemical's heteroatomic nature (Nitrogen/Sulfur).

Waste Stream	Classification	Disposal Method
Solid Waste	Hazardous Organic Solid	Incineration (High Temp).[1][2][3] Do not landfill.
Aqueous Waste	Hazardous Aqueous	Adjust pH to 7. Collect in "Aqueous Basic" or "Aqueous Neutral" drum. Check for precipitation.[7]
Organic Solvents	Halogenated vs. Non-Halogenated	Segregate based on solvent carrier. The compound itself is compatible with standard organic waste streams.
Contaminated Sharps	Bio/Chem Hazard	Sharps container. Do not recap needles used with this compound.

Decontamination Solution: For benchtop cleaning, use a 10% Bleach (Sodium Hypochlorite) solution followed by water, then Ethanol.[3] The bleach helps oxidize the sulfur/nitrogen centers, reducing biological activity, though standard surfactant washing is usually sufficient for physical removal.[3]

References

• PubChem. 2-Phenylethanol (Compound CID 6054) - Safety and Hazards.[1][2][8] National Library of Medicine. Available at: [Link][1]

• ECHA (European Chemicals Agency). Thiazole - Registration Dossier & C&L Inventory.[2] Available at: [Link][1]

Sources

• 1. (R)-(+)-1-Phenylethanol | CAS#:1517-69-7 | Chemsrc [chemsrc.com]
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